4-Fluoro-2,3-dihydro-1H-inden-1-amine

• CAS: 148960-38-7

Core Science & Biosynthesis

Technical Whitepaper: Chemical Profiling and Application Workflows of 4-Fluoro-2,3-dihydro-1H-inden-1-amine

Executive Summary

4-Fluoro-2,3-dihydro-1H-inden-1-amine (commonly referred to as 4-fluoroindan-1-amine) is a highly versatile, fluorinated chiral primary amine. Within modern drug discovery and biocatalysis, it functions as a critical structural building block. This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural dynamics, and validated experimental workflows, bridging the gap between theoretical chemistry and applied laboratory execution.

Physicochemical Profiling & Structural Dynamics

The indane scaffold of this compound features a primary amine at the C1 position, creating a chiral center that yields distinct (1R) and (1S) enantiomers[1].

Causality of Fluorination: The strategic placement of a fluorine atom at the C4 position serves a dual purpose in medicinal chemistry. Electrostatically, fluorine's high electronegativity exerts an inductive electron-withdrawing effect across the aromatic system, slightly modulating the pKa​ of the benzylic amine to optimize physiological ionization. Metabolically, the C-F bond is significantly stronger than a C-H bond. This effectively blocks cytochrome P450-mediated aromatic hydroxylation at the vulnerable 4-position, thereby extending the metabolic half-life of downstream pharmaceutical derivatives.

Causality of Salt Formation: The free base form of the compound is prone to oxidative degradation and often presents as an oil or low-melting semi-solid[2]. Conversion to the hydrochloride (HCl) salt yields a stable, highly water-soluble crystalline powder. This salt form is mandatory for high-throughput screening and enzymatic assays, as it allows for precise gravimetric dosing and long-term benchtop stability.

Table 1: Quantitative Physicochemical Properties

Property	Free Base	Hydrochloride Salt
CAS Number	148960-34-3[2]	1637540-45-4 (1R), 1286734-90-4 (1S)[1]
Molecular Formula	C9​H10​FN	C9​H11​ClFN
Molecular Weight	151.18 g/mol	187.64 g/mol
Physical Form	Liquid / Semi-solid	Crystalline Powder
Purity Standard	≥ 97%	≥ 95% - 97%
Storage Conditions	Inert atmosphere, 2-8°C	Room Temperature

Biocatalytic Transformations: Monoamine Oxidase Profiling

4-Fluoro-2,3-dihydro-1H-inden-1-amine serves as a highly specific substrate for Monoamine Oxidase (MAO, EC 1.4.3.4)[3]. Specifically, engineered variants derived from Aspergillus niger (UniProt P46882, variant D9) catalyze its oxidative deamination into 4-fluoro-2,3-dihydro-1H-inden-1-one, releasing ammonia ( NH3​ ) and hydrogen peroxide ( H2​O2​ ) as stoichiometric byproducts[3].

Fig 1: MAO-catalyzed oxidative deamination of 4-fluoroindan-1-amine.

Protocol 1: In Vitro MAO Kinetic Assay (Self-Validating System)

To quantify enzyme kinetics, a coupled fluorometric assay utilizing Amplex Red is employed.

• Causality of Assay Design: Because H2​O2​ is produced in a 1:1 ratio with the deaminated product, Horseradish Peroxidase (HRP) can be used to catalyze the oxidation of Amplex Red by H2​O2​ into resorufin. Resorufin is highly fluorescent, providing a real-time, self-validating kinetic readout without the need for complex HPLC sampling.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 10 mM stock of 4-fluoroindan-1-amine HCl in standard phosphate-buffered saline (PBS, pH 7.4). Prepare a working detection solution containing 50 µM Amplex Red and 1 U/mL HRP in PBS.

• Reaction Initiation: In a black 96-well microplate, combine 50 µL of the detection solution with 40 µL of the substrate solution (final substrate concentration titrated between 10 µM and 1 mM). Initiate the reaction by adding 10 µL of purified A. niger MAO enzyme.

• Kinetic Readout: Immediately transfer the plate to a fluorescence microplate reader (Ex/Em = 530/590 nm). Monitor fluorescence continuously for 30 minutes at 37°C.

• Validation: A control well lacking the MAO enzyme must show zero baseline drift, confirming that auto-oxidation of the indanamine does not occur under assay conditions.

Medicinal Chemistry: Synthesis of mPTP Modulators & Antiepileptics

In pharmaceutical development, 4-fluoroindan-1-amine is heavily utilized as a precursor. It is a core building block in the synthesis of acrylamide derivatives targeting the mitochondrial permeability transition pore (mPTP)[4] and indanesulfamide derivatives evaluated for antiepileptic applications[5].

Fig 2: Synthetic workflow for base-promoted amidation of 4-fluoroindan-1-amine.

Protocol 2: Base-Promoted Amidation Workflow

This protocol details the coupling of 4-fluoroindan-1-amine with an acrylate derivative to form an mPTP modulator[4].

• Causality of Reagent Choice: Lithium hexamethyldisilazide (LiHMDS) is selected as the base. Its bulky, non-nucleophilic nature ensures quantitative deprotonation of the indanamine without initiating unwanted nucleophilic attacks on the electrophilic ester carbonyl. The use of 4.0 equivalents is deliberate: one equivalent neutralizes the HCl salt of the starting material, while the excess drives the formation of the highly reactive lithium amide intermediate.

Step-by-Step Methodology:

• Substrate Activation: Into an 8-mL sealed tube purged with inert nitrogen, add 4-fluoro-2,3-dihydro-1H-inden-1-amine HCl (0.36 mmol) and the electrophile (e.g., methyl 3-(1H-indazol-6-yl)prop-2-enoate, 0.36 mmol) dissolved in 3.00 mL of anhydrous THF[4].

• Deprotonation & Coupling: Cool the reaction vessel to 0°C using an ice bath to suppress exothermic polymerization. Dropwise, add LiHMDS (1.5 mL of a 1M solution, 1.45 mmol, ~4.00 eq)[4].

• Propagation: Remove the ice bath and allow the resulting solution to stir for 30 minutes at room temperature.

• Validation & Isolation: Quench the reaction with saturated aqueous NH4​Cl (to neutralize excess base). Extract the aqueous layer with ethyl acetate (3 x 10 mL). Confirm the disappearance of the primary amine starting material via TLC (ninhydrin stain) and verify the product mass via LC-MS before proceeding to column chromatography.

Safety and Handling Standards

Handling 4-fluoro-2,3-dihydro-1H-inden-1-amine requires strict adherence to GHS safety protocols due to its reactivity as a primary amine.

Table 2: Hazard and Safety Classifications

Classification	Details
Signal Word	Warning[2]
Hazard Statements (H-Codes)	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)
Precautionary Statements (P-Codes)	P261 (Avoid breathing dust/fume), P305+P351+P338 (IF IN EYES: Rinse cautiously with water)[2]
Personal Protective Equipment	Nitrile gloves (0.11 mm minimum thickness), safety goggles, and an ABEK-P2 respirator if handled outside a fume hood.

References

• Coolpharm - 1286734-90-4 | (S)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. Available at: [Link]

• BRENDA Enzyme Database - Information on EC 1.4.3.4 - monoamine oxidase and Organism(s) Aspergillus niger. Available at:[Link]

• Google Patents - US12497359B2 - Acrylamide derivatives.
• Google Patents - US9018260B2 - Indanesulfamide derivatives.

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• 1. |1286734-90-4|C9H11ClFN|MFCD16295140|有机合成-上海珂华生物有限公司 [coolpharm.com]
• 2. 4-Fluoro-2,3-dihydro-1H-inden-1-amine | 148960-34-3 [sigmaaldrich.com]
• 3. Information on EC 1.4.3.4 - monoamine oxidase and Organism(s) Aspergillus niger and UniProt Accession P46882 - BRENDA Enzyme Database [brenda-enzymes.org]
• 4. US12497359B2 - Acrylamide derivatives - Google Patents [patents.google.com]
• 5. US9018260B2 - Indanesulfamide derivatives - Google Patents [patents.google.com]

4-Fluoro-2,3-dihydro-1H-inden-1-amine CAS number and molecular weight

An In-Depth Technical Guide to 4-Fluoro-2,3-dihydro-1H-inden-1-amine

Authored by: Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 4-Fluoro-2,3-dihydro-1H-inden-1-amine, a fluorinated derivative of aminoindane. The document is intended for researchers, scientists, and professionals in drug development. It covers the compound's physicochemical properties, synthesis, potential applications in medicinal chemistry, and essential safety and handling protocols. The guide emphasizes the significance of this molecule as a building block in the design of novel therapeutics, drawing parallels with structurally related pharmacologically active agents.

Introduction and Scientific Context

4-Fluoro-2,3-dihydro-1H-inden-1-amine is a synthetic organic compound that belongs to the class of aminoindanes. The core structure, an indane ring system with an amine substituent at the 1-position, is a privileged scaffold in medicinal chemistry. The (R)-enantiomer of the parent compound, 1-aminoindane, is an active metabolite of the anti-Parkinson's drug rasagiline, which underscores the pharmacological relevance of this molecular framework.[1] The introduction of a fluorine atom onto the aromatic ring at the 4-position can significantly modulate the compound's physicochemical and pharmacological properties, such as metabolic stability, lipophilicity, and binding affinity to biological targets.[2] This makes 4-fluoro-2,3-dihydro-1H-inden-1-amine a molecule of considerable interest for the development of novel central nervous system agents and other therapeutics.

This guide will delve into the key technical aspects of this compound, providing a foundational understanding for its use in research and development.

Physicochemical Properties and Isomeric Forms

4-Fluoro-2,3-dihydro-1H-inden-1-amine is a chiral molecule and exists as a racemic mixture or as individual (R) and (S) enantiomers. It is most commonly available as a hydrochloride salt, which enhances its stability and solubility in aqueous media.

Property	Data	Source(s)
Molecular Formula (Free Base)	C₉H₁₀FN	[3]
Molecular Weight (Free Base)	151.18 g/mol	[3]
Molecular Formula (HCl Salt)	C₉H₁₁ClFN	[4][5]
Molecular Weight (HCl Salt)	187.64 g/mol	[4][5][6]
Appearance	White to yellow or colorless solid/powder	[7][8]
Storage Temperature	2-8°C or room temperature, under inert atmosphere	[3]

CAS Numbers for Different Forms:

Compound Name	CAS Number	Source(s)
4-Fluoro-2,3-dihydro-1H-inden-1-amine (Racemate)	148960-34-3	[3]
4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride (Racemate)	936220-71-2	[7]
(S)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride	1286734-90-4	[4][6][9]
(R)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride	1637540-45-4	[8][10][11]

Synthesis and Chemical Workflow

The most direct and common synthetic route to 4-fluoro-2,3-dihydro-1H-inden-1-amine is through the reductive amination of the corresponding ketone, 4-fluoro-1-indanone. This precursor is commercially available.[12] Reductive amination is a robust and widely used method for the synthesis of amines from ketones or aldehydes.

Conceptual Synthesis Workflow

Caption: Synthesis of 4-fluoro-1-indanamine via reductive amination.

Experimental Protocol: Reductive Amination (General Procedure)

Disclaimer: This is a generalized protocol and should be adapted and optimized based on laboratory conditions and safety assessments.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-fluoro-1-indanone (1.0 eq.) in a suitable solvent such as methanol or ethanol.

• Amine Source Addition: Add an excess of an ammonia source, such as ammonium acetate (e.g., 5-10 eq.), to the solution. The ammonium salt serves as both the ammonia source and a buffer.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine or iminium ion.

• Reduction: Cool the reaction mixture in an ice bath. Cautiously add a reducing agent, such as sodium cyanoborohydride (NaBH₃CN) (e.g., 1.5-2.0 eq.), portion-wise. The pH should be maintained between 6 and 7 for optimal results. Alternatively, catalytic hydrogenation (H₂, Pd/C) can be employed.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, quench it by the slow addition of dilute hydrochloric acid. The solvent is then removed under reduced pressure. The residue is redissolved in water and washed with an organic solvent like dichloromethane to remove any unreacted ketone.

• Isolation: The aqueous layer is basified with a base (e.g., NaOH) to a pH > 10. The free amine product is then extracted with an organic solvent (e.g., ethyl acetate or dichloromethane). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.

• Purification: The crude 4-fluoro-2,3-dihydro-1H-inden-1-amine can be purified by column chromatography on silica gel or by distillation under reduced pressure. For the hydrochloride salt, the purified free base is dissolved in a suitable solvent (e.g., diethyl ether or ethyl acetate) and treated with a solution of HCl in the same solvent. The resulting precipitate is collected by filtration and dried.

Spectroscopic Characterization (Expected)

The structural identity and purity of 4-fluoro-2,3-dihydro-1H-inden-1-amine can be confirmed using standard spectroscopic techniques.

Technique	Expected Features
¹H NMR	- Aromatic protons will appear as multiplets in the aromatic region (~7.0-7.5 ppm).- The proton on the carbon bearing the amine group (C1-H) will be a multiplet, typically deshielded.- The methylene protons (C2-H₂ and C3-H₂) will show complex multiplets in the aliphatic region.[13]- The amine protons (-NH₂) will appear as a broad singlet, the chemical shift of which is concentration-dependent and can be exchanged with D₂O.[14][15]
¹³C NMR	- Aromatic carbons will appear in the downfield region (~110-160 ppm), with the carbon attached to fluorine showing a characteristic large coupling constant (¹JC-F).- The carbon attached to the amine group (C1) will resonate in the range of 40-60 ppm.- The two methylene carbons (C2 and C3) will appear in the aliphatic region.
IR Spectroscopy	- As a primary amine, two N-H stretching bands are expected in the 3300-3500 cm⁻¹ region.[15][16]- An N-H bending vibration is expected around 1580-1650 cm⁻¹.[16]- A C-N stretching vibration will be present in the 1250–1335 cm⁻¹ range for the aromatic amine.[16]- A strong C-F stretching band is also expected.
Mass Spectrometry	- The molecular ion peak (M⁺) corresponding to the molecular weight of the free base (151.18) should be observed.

Applications in Drug Discovery and Research

The aminoindane scaffold is a key component in several centrally active compounds. Derivatives of 1-aminoindane have been explored as ligands for biogenic amine transporters, which are targets for antidepressants and anti-stimulant medications.[17] The introduction of a fluorine atom can enhance metabolic stability by blocking potential sites of metabolism and can also improve binding affinity to target proteins through favorable electrostatic interactions.[2][18]

Potential Research Areas:

• Neuroprotective Agents: Building upon the neuroprotective properties of rasagiline's metabolite, (R)-1-aminoindane, fluorinated analogues could be investigated for enhanced efficacy in models of neurodegenerative diseases.[1]

• Monoamine Oxidase (MAO) Inhibitors: The parent structure is related to MAO inhibitors, suggesting that 4-fluoro-2,3-dihydro-1H-inden-1-amine could serve as a starting point for novel MAO inhibitors.[1]

• Reuptake Inhibitors: As a building block, it can be used to synthesize more complex molecules targeting dopamine, serotonin, and norepinephrine transporters.[17]

Safety, Handling, and Storage

Hazard Identification

4-Fluoro-2,3-dihydro-1H-inden-1-amine and its salts are classified as hazardous. The following GHS hazard statements are associated with this class of compounds:

• H302: Harmful if swallowed.[9][10]

• H315: Causes skin irritation.[9][10]

• H319: Causes serious eye irritation.[9][10]

• H335: May cause respiratory irritation.[9][10]

Recommended Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.[9]

• Personal Protective Equipment:

  • Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[8]

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[8][9]

  • Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.[9]

• Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[10]

Storage

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.

• For long-term stability, storage at 2-8°C under an inert atmosphere is recommended.[3]

• Keep away from incompatible materials such as strong oxidizing agents and acids.[7]

First Aid Measures

• If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[9]

• In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[9]

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[9]

• If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician.[9]

Conclusion

4-Fluoro-2,3-dihydro-1H-inden-1-amine is a valuable chemical entity with significant potential in the field of medicinal chemistry. Its structural similarity to known pharmacologically active compounds, combined with the beneficial properties imparted by the fluorine substituent, makes it an attractive building block for the synthesis of novel drug candidates. This guide provides the essential technical information required for its synthesis, characterization, and safe handling, thereby supporting its application in advanced research and development projects.

References

• Wikipedia. (n.d.). 1-Aminoindane. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• van der Graaf, P. H., Vermeulen, N. P., & Commandeur, J. N. (1995). Bioactivation of 4-fluorinated anilines to benzoquinoneimines as primary reaction products. PubMed. Retrieved from [Link]

• Hanessian, S., Saavedra, O. M., Vilchis-Reyes, M. A., & Llaguno-Rueda, A. M. (2011). Synthesis of 4′-deoxy-4′-fluoro neamine and 4′-deoxy-4′-fluoro 4′-epi neamine. MedChemComm, 2(4), 285-289. Retrieved from [Link]

• Abe, N., et al. (2004). Synthesis and pharmacological evaluation of 3-(3,4-dichlorophenyl)-1-indanamine derivatives as nonselective ligands for biogenic amine transporters. PubMed, 47(10), 3053-62. Retrieved from [Link]

• University of Calgary. (n.d.). IR: amines. Retrieved from [Link]

• ResearchGate. (2015, October 16). Selective Bromination of 4-Chloro-1-indanone and Synthesis of (4-Chloro-2, 3-Dihydro-1H-indene-2-yl)methanamine. Retrieved from [Link]

• MDPI. (2023, August 15). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Retrieved from [Link]

• ResearchGate. (n.d.). NMR Analysis of 2-(2', 3'-dihydro-1'H-inden-1'-yl)-1H-indene. Retrieved from [Link]

• OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. Retrieved from [Link]

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The Evolution and Discovery of Fluorinated Indane-Based Pharmacophores: A Technical Guide

Introduction to the Indane Scaffold and the "Fluorine Effect"

The incorporation of fluorine into organic scaffolds is a cornerstone of modern medicinal chemistry, with over 20% of marketed pharmaceuticals containing at least one fluorine atom[1]. The indane ring—a rigid, bicyclic hydrocarbon—has long been recognized as a privileged scaffold. However, its native form is highly susceptible to oxidative metabolism, particularly at the benzylic C1 and C3 positions, and to a lesser extent at C2.

The strategic introduction of fluorine atoms, particularly in geminal (gem-difluoro) or vicinal configurations, fundamentally alters the physicochemical landscape of the indane core[2]. Fluorination lowers the pKa of proximal functional groups, increases lipophilicity, and creates a steric and electronic shield that blocks cytochrome P450-mediated metabolism[2][3].

The Paradigm Shift: From PT2385 to Belzutifan (PT2977)

The most profound application of the fluorinated indane pharmacophore in recent history is the development of Hypoxia-Inducible Factor-2α (HIF-2α) inhibitors for the treatment of clear cell renal cell carcinoma (ccRCC)[4].

In ccRCC, the inactivation of the von Hippel-Lindau (VHL) tumor suppressor protein leads to the oncogenic accumulation of HIF-2α, which dimerizes with ARNT (HIF-1β) to drive the transcription of pro-angiogenic factors like VEGF[5]. Early structure-based drug design (SBDD) efforts yielded PT2385 , a first-in-class HIF-2α antagonist featuring a 2,2-difluoroindane core[4]. While the gem-difluoro group successfully locked the molecule into the ideal conformation to bind the HIF-2α PAS-B domain, PT2385 suffered from variable pharmacokinetics due to extensive Phase II metabolism (glucuronidation)[4].

To overcome this bottleneck, researchers developed PT2977 (Belzutifan) . By shifting from a geminal difluoro group to a vicinal difluoro configuration (yielding a 2,3-difluoroindane core), Belzutifan achieved enhanced potency, decreased lipophilicity, and a significantly improved pharmacokinetic profile by reducing susceptibility to glucuronidation[4][5].

Mechanistic Pathway Visualization

HIF-2α signaling pathway and the mechanism of action of fluorinated indane inhibitors.

Physicochemical Impact of Fluorination on the Indane Scaffold

The transition from a standard indane to a fluorinated indane is not merely structural; it is a thermodynamic optimization. The table below summarizes the comparative advantages of these modifications.

Property	Unsubstituted Indane	2,2-Difluoroindane (e.g., PT2385)	2,3-Difluoroindane (e.g., Belzutifan)
Metabolic Stability	Low (Rapid C2/C3 oxidation)	High (C2 oxidation blocked)	Very High (Reduced Phase II glucuronidation)
Lipophilicity (LogP)	Moderate	High (Increased by gem-difluoro)	Optimized (Decreased relative to gem-difluoro)
Target Affinity	Poor	High (PAS-B domain binding)	Superior (Optimized Olp→π*Ar interactions)
Clinical Status	N/A	Phase II (Limited by PK variability)	FDA Approved (2021)

Data synthesized from pharmacokinetic profiling of HIF-2α inhibitors[4][5].

Synthetic Methodologies: Constructing the Fluorinated Indane Core

The synthesis of fluorinated indanes requires precise control over fluorinating agents. Traditional methods relying on Diethylaminosulfur trifluoride (DAST) are often unsuitable for process-scale chemistry due to the reagent's shock sensitivity and tendency to undergo energetic disproportionation[6][7]. Modern protocols substitute DAST with thermally stable alternatives like XtalFluor-E or Deoxo-Fluor[7].

Below is a self-validating, step-by-step methodology for the synthesis of 2,2-Difluoro-5-indanol, a critical precursor.

Protocol: Scalable Synthesis of 2,2-Difluoro-5-indanol

Phase 1: Deoxofluorination of 5-Methoxy-2-indanone

• Preparation: Charge a dry, nitrogen-purged reactor with 5-methoxy-2-indanone (1.0 eq) and anhydrous dichloromethane (DCM) to achieve a 0.5 M solution.

• Reagent Addition: Cool the reactor to 0°C. Add Triethylamine trihydrofluoride (TEA·3HF, 2.0 eq) dropwise.

  • Causality: TEA·3HF acts as an essential fluoride source and promoter, increasing the nucleophilicity of the fluorination event without the harsh, corrosive acidity of anhydrous HF.

• Fluorination: Portion-wise, add XtalFluor-E (1.5 eq) while maintaining the internal temperature below 5°C.

  • Causality: XtalFluor-E is utilized over DAST to prevent thermal runaway and explosive decomposition at scale, ensuring process safety[7].

• Reaction & Quench: Stir at room temperature for 12 hours. Quench slowly with saturated aqueous NaHCO3 until CO2 evolution ceases. Extract with DCM, dry over Na2SO4, and concentrate to yield 5-methoxy-2,2-difluoroindane.

Phase 2: Demethylation to the Phenolic Pharmacophore

• Preparation: Dissolve the crude 5-methoxy-2,2-difluoroindane in anhydrous DCM (0.2 M) and cool to -78°C using a dry ice/acetone bath.

• Cleavage: Add Boron tribromide (BBr3, 1.5 eq) dropwise.

  • Causality: BBr3 is a potent Lewis acid that coordinates selectively to the methoxy oxygen. The extreme cold (-78°C) is mandatory to control the highly exothermic cleavage and prevent degradation of the sensitive difluoroindane ring[7].

• Workup: Allow the reaction to warm to 0°C over 2 hours. Carefully quench with methanol (to destroy excess BBr3), followed by water. Extract with ethyl acetate, wash with brine, and purify via crystallization to afford 2,2-difluoro-5-indanol.

Synthetic Workflow Visualization

Two-step scalable synthesis of the 2,2-difluoro-5-indanol pharmacophore.

Expanding the Scope: Enantioselective Methodologies

Beyond direct fluorination of the indane core, advanced catalytic methods have been developed to construct fluoroindanes de novo. The discovery of fluorobis(phenylsulfonyl)methane (FBSM) as a robust fluoromethylating agent has enabled the enantioselective cascade synthesis of fluoroindane derivatives[8]. By reacting FBSM with enals under organocatalytic conditions, researchers can achieve highly stereoselective Michael-hemiacetal formations, yielding complex chiral fluoroindanes that serve as precursors for next-generation therapeutics[8]. Furthermore, the indane scaffold continues to be explored in tandem Heck/C–H functionalization sequences to generate spiro-indane-oxindole pharmacophores, expanding its utility in central nervous system (CNS) and oncology targets[9].

Conclusion

The evolution of fluorinated indane-based pharmacophores highlights the intersection of rational drug design and advanced synthetic chemistry. By solving the metabolic liabilities of the native indane ring, fluorination has unlocked a new class of highly potent, targeted therapeutics, epitomized by the success of Belzutifan. As synthetic methodologies like enantioselective fluoromethylation continue to mature, the fluoroindane scaffold will undoubtedly yield further breakthroughs in medicinal chemistry.

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Protocols & Analytical Methods

Introduction: The Significance of Fluorinated Indanamines in Modern Drug Discovery

An In-Depth Guide to the Synthesis of 4-Fluoro-2,3-dihydro-1H-inden-1-amine: Protocols and Mechanistic Insights

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry.[1][2] Fluorine's unique properties—high electronegativity, small size, and ability to form strong carbon-fluorine bonds—can profoundly influence a drug candidate's metabolic stability, lipophilicity, and binding affinity.[3][4] The 2,3-dihydro-1H-inden-1-amine (1-aminoindane) scaffold is a privileged structure found in numerous psychoactive compounds and pharmaceuticals. Consequently, the fluorinated analogue, 4-Fluoro-2,3-dihydro-1H-inden-1-amine, represents a valuable building block for researchers developing next-generation therapeutics. Its synthesis is a critical step in the exploration of new chemical space for central nervous system agents, antivirals, and other drug classes.

This guide provides detailed, field-proven protocols for the synthesis of 4-Fluoro-2,3-dihydro-1H-inden-1-amine, starting from the key intermediate, 4-Fluoro-1-indanone. We will explore two primary and robust synthetic routes: direct reductive amination and a two-step sequence involving an oxime intermediate. The causality behind experimental choices, from reagent selection to reaction conditions, will be thoroughly explained to ensure both reproducibility and a deeper understanding of the underlying chemical principles.

Synthetic Strategy Overview

The conversion of the ketone functional group in 4-Fluoro-1-indanone to the desired primary amine is the central challenge.[5] This transformation can be efficiently achieved via two well-established methodologies, each with its own set of advantages.

• Route A: Direct Reductive Amination: A one-pot procedure where the ketone reacts with an ammonia source to form an imine in situ, which is then immediately reduced to the target amine. This method is often favored for its efficiency and operational simplicity.[6][7]

• Route B: Oxime Formation and Reduction: A two-step process involving the initial conversion of the ketone to a stable oxime intermediate, which is subsequently isolated and reduced to the primary amine. This route offers a clear separation of steps and can sometimes provide cleaner reaction profiles.[8][9]

Caption: Overview of the primary synthetic routes to 4-Fluoro-2,3-dihydro-1H-inden-1-amine.

Preparation of the Key Intermediate: 4-Fluoro-1-indanone

While 4-Fluoro-1-indanone is commercially available, understanding its synthesis is valuable.[5] It is typically prepared via an intramolecular Friedel-Crafts cyclization of 3-(3-fluorophenyl)propanoyl chloride. This reaction involves the formation of an acylium ion intermediate which then undergoes electrophilic aromatic substitution on the fluorobenzene ring, followed by cyclization to form the five-membered ring of the indanone core. A Lewis acid, such as AlCl₃, is essential to facilitate this transformation.[10]

Protocol 1: Direct Reductive Amination

Reductive amination is a highly efficient method for forming carbon-nitrogen bonds.[11] The process begins with the reaction between the ketone (4-fluoro-1-indanone) and an amine source (here, ammonium acetate as an in situ source of ammonia) to form an imine. A mild reducing agent, selective for the imine over the ketone, is crucial. Sodium cyanoborohydride (NaBH₃CN) is an excellent choice because it is more reactive towards the protonated iminium ion than the neutral ketone, minimizing the formation of the corresponding alcohol byproduct.[6]

Experimental Protocol

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add 4-Fluoro-1-indanone (1.0 eq., e.g., 5.0 g).

• Solvent and Amine Source: Add methanol (100 mL) to dissolve the ketone. To this solution, add ammonium acetate (10.0 eq.) to serve as both the ammonia source and a buffer.

• Imine Formation: Stir the mixture at room temperature for 30-45 minutes to allow for the formation of the imine intermediate in equilibrium.

• Reduction: Carefully add sodium cyanoborohydride (NaBH₃CN) (1.5 eq.) portion-wise over 15 minutes. Caution: NaBH₃CN is toxic and should be handled in a well-ventilated fume hood. The reaction is typically monitored by TLC until the starting ketone is consumed (approx. 12-24 hours).

• Work-up:

  • Carefully quench the reaction by the slow addition of 2M HCl until the pH is ~2 to decompose any remaining hydride reagent.

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Basify the remaining aqueous solution to pH >10 with 6M NaOH.

  • Extract the aqueous layer with dichloromethane or ethyl acetate (3 x 75 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude amine can be purified by column chromatography on silica gel or by distillation under reduced pressure to yield the final product.

Caption: Step-by-step workflow for the reductive amination protocol.

Protocol 2: Synthesis via Oxime Formation and Reduction

This classical two-step approach provides a reliable alternative to direct reductive amination. The first step involves the condensation of 4-fluoro-1-indanone with hydroxylamine hydrochloride to form the stable and easily isolable 4-fluoro-1-indanone oxime.[8] The subsequent reduction of the C=N bond of the oxime yields the primary amine.[9]

Step 2A: Formation of 4-Fluoro-1-indanone Oxime

Experimental Protocol

• Setup: In a 100 mL round-bottom flask, dissolve 4-Fluoro-1-indanone (1.0 eq.) in ethanol (50 mL).

• Reagent Addition: Add hydroxylamine hydrochloride (NH₂OH·HCl) (1.2 eq.) and a base such as pyridine or sodium acetate (1.5 eq.). The base is necessary to liberate the free hydroxylamine from its hydrochloride salt.[8]

• Reaction: Heat the mixture to reflux and stir for 1-3 hours. Monitor the reaction's completion by TLC.

• Isolation: Cool the reaction mixture to room temperature. Remove the ethanol under reduced pressure. Add water (50 mL) to the residue, which will typically cause the oxime to precipitate as a solid.

• Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry. The crude oxime is often of sufficient purity for the next step, but can be recrystallized from an ethanol/water mixture if necessary.

Step 2B: Reduction of 4-Fluoro-1-indanone Oxime

The reduction of the oxime can be achieved using various methods. Catalytic hydrogenation is a clean and effective option.

Experimental Protocol

• Setup: To a hydrogenation vessel, add the 4-Fluoro-1-indanone oxime (1.0 eq.) and a suitable solvent such as ethanol or acetic acid. Acetic acid is often preferred as it helps to activate the catalyst and keep the resulting amine in its protonated, more soluble form.

• Catalyst: Add a catalytic amount of 10% Palladium on Carbon (Pd/C) (approx. 5-10 mol%).

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 50 psi) and stir vigorously at room temperature until hydrogen uptake ceases (usually 6-12 hours).

• Work-up:

  • Carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with fresh solvent.

  • Combine the filtrates and remove the solvent under reduced pressure.

• Isolation: If acetic acid was used as the solvent, the product will be the acetate salt. To obtain the free amine, dissolve the residue in water, basify with NaOH to pH >10, and extract with an organic solvent as described in Protocol 1. Dry, concentrate, and purify as needed.

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• 3. Synthesis of Fluorinated Amines: A Personal Account - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in the synthesis of fluorinated amino acids and peptides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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Enantioselective Synthesis of (R)- and (S)-4-fluoro-1-aminoindane: A Detailed Guide for Researchers

This comprehensive guide details the enantioselective synthesis of (R)- and (S)-4-fluoro-1-aminoindane, crucial building blocks in the development of novel therapeutics. This document provides an in-depth analysis of both biocatalytic and chemical resolution strategies, offering researchers and drug development professionals the necessary protocols and scientific rationale to produce these valuable chiral amines with high optical purity.

Introduction: The Significance of Chiral 4-Fluoro-1-aminoindane in Medicinal Chemistry

Chiral amines are integral components of numerous active pharmaceutical ingredients (APIs), with their specific stereochemistry often being critical for pharmacological activity and safety. The 4-fluoro-1-aminoindane scaffold, in its enantiomerically pure forms, represents a privileged structural motif in medicinal chemistry. The introduction of a fluorine atom can significantly enhance a molecule's metabolic stability, binding affinity, and bioavailability. Consequently, access to both (R)- and (S)-enantiomers of 4-fluoro-1-aminoindane is of paramount importance for the exploration of new chemical entities in drug discovery programs.

Strategic Approaches to Enantioselective Synthesis

Two primary strategies have emerged as effective for obtaining enantiomerically pure (R)- and (S)-4-fluoro-1-aminoindane:

• Biocatalytic Asymmetric Synthesis using Transaminases: This approach utilizes highly selective enzymes, specifically ω-transaminases, to directly convert the prochiral ketone, 4-fluoro-1-indanone, into the desired chiral amine. This method is lauded for its high enantioselectivity, mild reaction conditions, and environmental sustainability.

• Chemical Resolution of Racemic 4-fluoro-1-aminoindane: This classical yet robust method involves the separation of a racemic mixture of the amine via the formation of diastereomeric salts with a chiral resolving agent, most commonly a derivative of tartaric acid.[1] This technique is particularly useful for large-scale production due to its cost-effectiveness and scalability.[2]

This guide will now delve into the detailed protocols for both methodologies.

Part 1: Biocatalytic Synthesis via Asymmetric Amination

The use of ω-transaminases for the synthesis of chiral amines has gained significant traction due to their remarkable stereoselectivity.[3] These pyridoxal-5'-phosphate (PLP)-dependent enzymes catalyze the transfer of an amino group from an amine donor to a ketone acceptor.[4] By selecting the appropriate (R)- or (S)-selective transaminase, either enantiomer of the target amine can be synthesized from 4-fluoro-1-indanone.

Core Principles of Transaminase-Mediated Asymmetric Synthesis

The key to a successful transaminase reaction is driving the reaction equilibrium towards the product side. This is often challenging as the equilibrium for the amination of many ketones is unfavorable. Strategies to overcome this include:

• Use of a Co-product Removal System: For instance, when using L-alanine as the amine donor, the pyruvate co-product can be removed by lactate dehydrogenase (LDH) to shift the equilibrium.

• Use of an Amine Donor that Forms an Unreactive Co-product: Isopropylamine is a common choice as the co-product, acetone, is volatile and generally does not participate in side reactions.

• Enzyme and Reaction Engineering: Optimization of reaction parameters such as pH, temperature, and co-solvent concentration, as well as protein engineering of the transaminase, can significantly improve catalytic efficiency and substrate tolerance.[5]

Workflow for Biocatalytic Asymmetric Amination

Caption: Workflow for the biocatalytic synthesis of chiral 4-fluoro-1-aminoindane.

Detailed Protocol: Synthesis of (S)-4-fluoro-1-aminoindane

This protocol is a representative example and may require optimization based on the specific transaminase used.

Materials:

• 4-fluoro-1-indanone

• (S)-selective ω-transaminase

• Isopropylamine (IPA)

• Pyridoxal-5'-phosphate (PLP)

• Potassium phosphate buffer (100 mM, pH 7.5)

• Dimethyl sulfoxide (DMSO)

• Sodium hydroxide (NaOH)

• Methyl tert-butyl ether (MTBE)

• Anhydrous sodium sulfate

• Standard laboratory glassware and equipment (temperature-controlled shaker, centrifuge, rotary evaporator)

Procedure:

• Reaction Setup:

  • In a 50 mL reaction vessel, prepare a solution containing 100 mM potassium phosphate buffer (pH 7.5), 1 mM PLP, and 1 M isopropylamine.

  • Add 4-fluoro-1-indanone to a final concentration of 50 mM. DMSO can be used as a co-solvent (e.g., 10-20% v/v) to aid in substrate solubility.[5]

  • Initiate the reaction by adding the (S)-selective ω-transaminase (the optimal amount should be determined empirically, but a starting point of 1-5 mg/mL of purified enzyme or 10-50 mg/mL of cell-free extract is common).

• Incubation:

  • Seal the reaction vessel and incubate at 30-40°C with agitation (e.g., 150-200 rpm) for 18-24 hours. Monitor the reaction progress by a suitable analytical method (e.g., HPLC or GC).

• Work-up:

  • Once the reaction has reached completion or a desired conversion, terminate the reaction by adjusting the pH to >11 with 2M NaOH.

  • If using whole cells or cell-free extract, centrifuge the mixture to pellet the biomass and cell debris.

  • Extract the aqueous phase with MTBE (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude product by silica gel column chromatography or distillation.

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

For the synthesis of (R)-4-fluoro-1-aminoindane, the same protocol can be followed, substituting the (S)-selective transaminase with an (R)-selective one.

Parameter	Recommended Range/Value	Rationale
Substrate Concentration	10-100 mM	Higher concentrations can lead to substrate inhibition of the enzyme.
Amine Donor (IPA)	0.5-1.5 M	A high concentration is often required to drive the reaction equilibrium.
PLP Concentration	0.5-1.0 mM	PLP is a crucial cofactor for transaminase activity.
pH	7.0-8.5	Most transaminases exhibit optimal activity in a neutral to slightly basic pH range.
Temperature	30-45°C	Balances enzyme activity and stability.
Co-solvent (DMSO)	10-30% (v/v)	Improves the solubility of hydrophobic substrates like 4-fluoro-1-indanone.[5]

Part 2: Chemical Resolution of Racemic 4-fluoro-1-aminoindane

Diastereomeric salt resolution is a time-tested and industrially viable method for separating enantiomers.[2] The process relies on the differential solubility of diastereomeric salts formed between the racemic amine and a chiral resolving agent.

Core Principles of Diastereomeric Salt Resolution

The success of this method hinges on several key factors:

• Choice of Resolving Agent: The resolving agent must be enantiomerically pure and form diastereomeric salts with a significant difference in solubility. Tartaric acid and its derivatives are excellent choices for resolving amines.[1]

• Solvent Selection: The solvent system is critical for achieving effective crystallization of one diastereomer while leaving the other in solution. A combination of a primary solvent (in which the salts are soluble) and an anti-solvent is often employed.

• Temperature Profile: A controlled cooling profile is necessary to promote the selective crystallization of the less soluble diastereomer.

Workflow for Diastereomeric Salt Resolution

Caption: Workflow for the diastereomeric salt resolution of 4-fluoro-1-aminoindane.

Detailed Protocol: Resolution of Racemic 4-fluoro-1-aminoindane with L-(+)-Tartaric Acid

This protocol aims to isolate the (R)-4-fluoro-1-aminoindane. To obtain the (S)-enantiomer, D-(-)-tartaric acid would be used, or the mother liquor from this resolution can be processed.

Materials:

• Racemic 4-fluoro-1-aminoindane

• L-(+)-Tartaric acid

• Methanol

• Deionized water

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

• Standard laboratory glassware and equipment

Procedure:

• Diastereomeric Salt Formation:

  • In a 250 mL flask, dissolve 10.0 g of racemic 4-fluoro-1-aminoindane in 100 mL of methanol.

  • In a separate flask, dissolve an equimolar amount of L-(+)-tartaric acid in 50 mL of warm methanol.

  • Slowly add the tartaric acid solution to the amine solution with stirring. A precipitate should begin to form.

• Crystallization:

  • Heat the mixture to reflux to ensure complete dissolution, then allow it to cool slowly to room temperature.

  • For optimal crystallization, it is advisable to let the mixture stand undisturbed for several hours or overnight.

  • Further cool the mixture in an ice bath for 1-2 hours to maximize the yield of the less soluble diastereomeric salt.

• Isolation of the Diastereomeric Salt:

  • Collect the crystalline precipitate by vacuum filtration.

  • Wash the crystals with a small amount of cold methanol to remove the mother liquor containing the more soluble diastereomer.

  • Dry the crystals under vacuum.

• Liberation of the Free Amine:

  • Dissolve the dried diastereomeric salt in a minimal amount of deionized water.

  • Basify the solution to a pH > 11 by the dropwise addition of 2M NaOH.

  • Extract the liberated free amine with dichloromethane (3 x 30 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiomerically enriched (R)-4-fluoro-1-aminoindane.

• Analysis:

  • Determine the yield and enantiomeric excess of the product by chiral HPLC. The mother liquor can be processed similarly to recover the (S)-enantiomer.

Parameter	Recommended Range/Value	Rationale
Molar Ratio (Amine:Acid)	1:0.5 to 1:1	The optimal ratio should be determined experimentally to maximize yield and purity.
Solvent	Alcohols (e.g., Methanol, Ethanol)	These solvents often provide a good balance of solubility for the diastereomeric salts.
Cooling Rate	Slow and controlled	Rapid cooling can lead to co-precipitation of both diastereomers, reducing the enantiomeric excess.
Recrystallization	May be necessary	One or more recrystallizations of the diastereomeric salt may be required to achieve high optical purity.

Conclusion

Both biocatalytic asymmetric synthesis and chemical resolution offer viable and effective pathways to enantiomerically pure (R)- and (S)-4-fluoro-1-aminoindane. The choice of method will depend on factors such as the desired scale of production, available resources, and the required level of optical purity. Biocatalysis presents a green and highly selective route, while diastereomeric salt resolution provides a robust and scalable classical approach. The detailed protocols and underlying scientific principles provided in this guide are intended to empower researchers to successfully synthesize these valuable chiral building blocks for the advancement of drug discovery and development.

References

• Chiral resolution - Wikipedia. (URL: [Link])

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents - Fenix. (URL: [Link])

• Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterif - TU Delft. (URL: [Link])

• (PDF) Optimization of Process for Enzymatic Resolution of Racemic Amines using Continuous Flow Bioreactor - ResearchGate. (URL: [Link])

• Asymmetric Synthesis of Fluorine-containing Compounds Using Organocatalysts - CHIMIA. (URL: [Link])

• Rational design of a (S)-selective-Transaminase for asymmetric synthesis of (1S) - Queen's University Belfast. (URL: [Link])

• CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation - ResearchGate. (URL: [Link])

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. (URL: [Link])

• Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex - PMC. (URL: [Link])

• The Promising Role of Amine Transaminase Cascades in the Synthesis of Non-Canonical Amino Acids - MDPI. (URL: [Link])

• (PDF) ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine - ResearchGate. (URL: [Link])

• Asymmetric α-Fluoroalkyl-α-Amino Acids: Recent Advances in Their Synthesis and Applications - MDPI. (URL: [Link])

• Enzymatic Cascade for Dynamic Kinetic Resolution of Amines - DiVA portal. (URL: [Link])

• ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine - MDPI. (URL: [Link])

• Asymmetric Synthesis of α-Fluoro-β-Amino-oxindoles with Tetrasubstituted C-F Stereogenic Centers via Cooperative Cation-Binding Catalysis - PubMed. (URL: [Link])

• Enzymatic kinetic resolution | Request PDF - ResearchGate. (URL: [Link])

• Early-Stage Implementation of ω-Transaminase-Catalyzed Reactions - DTU Inside. (URL: [Link])

• Enzymatic kinetic resolution and chemoenzymatic dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones - PubMed. (URL: [Link])

• Engineering Novel (R)-Selective Transaminase for Efficient Symmetric Synthesis of d-Alanine - PMC. (URL: [Link])

• Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines - MDPI. (URL: [Link])

• ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine - Semantic Scholar. (URL: [Link])

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Using 4-Fluoro-1-aminoindane as a chiral building block

Application Note: 4-Fluoro-1-aminoindane as a Privileged Chiral Building Block in Drug Discovery

Introduction & Mechanistic Rationale

The indane scaffold is a privileged bicyclic structure in medicinal chemistry, famously serving as the core pharmacophore for neuroprotective agents such as the MAO-B inhibitor rasagiline[1]. By introducing a fluorine atom at the 4-position, 4-fluoro-1-aminoindane (CAS: 1286734-90-4)[2] emerges as a highly specialized chiral building block that offers distinct stereoelectronic and pharmacokinetic advantages over its unsubstituted counterparts.

The 4-Fluoro Advantage:

• Conformational Locking: The rigid cyclopentane ring fused to the aromatic system restricts the conformational entropy of the primary amine. Gas-phase rotational spectroscopy confirms that the amino group strongly prefers an equatorial configuration, locking the pharmacophore into a predictable vector for target engagement[3].

• Stereoelectronic Modulation: The highly electronegative fluorine atom at the 4-position inductively lowers the pKa of the adjacent primary amine. This precise modulation enhances the lipophilicity and membrane permeability of the resulting drug candidate.

• Metabolic Stability: Fluorination at the 4-position effectively blocks cytochrome P450-mediated aromatic hydroxylation, a common metabolic liability in unsubstituted indane derivatives.

Enantiomeric Resolution: Dynamic Kinetic Resolution (DKR)

To utilize 4-fluoro-1-aminoindane effectively, strict enantiopurity is required. Traditional classical resolution using chiral acids (e.g., mandelic acid) suffers from a maximum theoretical yield of 50%. To overcome this, a Dynamic Kinetic Resolution (DKR) system utilizing Candida antarctica lipase B (CALB) coupled with a palladium nanocatalyst is employed, enabling >90% yield and >99% enantiomeric excess (ee)[4].

Causality of Experimental Choices: CALB is strictly enantioselective, exclusively acylating the (R)-enantiomer. Simultaneously, the Pd nanocatalyst continuously racemizes the unreacted (S)-enantiomer back into the racemic pool[4]. This creates a self-validating thermodynamic sink, driving the reaction to completion only when the entire chiral pool is converted to the desired (R)-amide.

Protocol 1: DKR of 4-Fluoro-1-aminoindane

• Preparation: In a flame-dried flask under an argon atmosphere, dissolve 50 mmol of racemic 4-fluoro-1-aminoindane and 150 mmol of isopropyl methoxyacetate (acting as the acyl donor) in 100 mL of anhydrous toluene.

• Catalyst Addition: Add 500 mg of immobilized CALB and 2 mol% of Pd nanocatalyst (supported on mesoporous silica)[4].

• Reaction Execution: Heat the suspension to 70°C. Rationale: This specific temperature optimally balances the activation energy required for Pd-catalyzed racemization with the thermal denaturation threshold of the CALB enzyme.

• In-Process Control (Self-Validation): Monitor the reaction via chiral HPLC (e.g., Chiralcel OD-H column). The reaction is deemed complete when the (S)-enantiomer peak is entirely depleted and the (R)-amide peak plateaus (typically 24–36 hours).

• Workup & Hydrolysis: Filter the hot mixture to recover the heterogeneous catalysts. Concentrate the filtrate under reduced pressure. Reflux the resulting (R)-amide in 6N HCl for 12 hours to cleave the acyl group, yielding enantiopure (R)-4-fluoro-1-aminoindane hydrochloride.

Workflow of Dynamic Kinetic Resolution (DKR) for 4-Fluoro-1-aminoindane synthesis.

Application in Targeted Protein Degradation (XIAP Antagonists)

In modern targeted protein degradation (PROTACs and molecular glues), 4-fluoro-1-aminoindane is utilized to synthesize X-linked inhibitor of apoptosis protein (XIAP) antagonists[5]. In these complex peptides, the indane ring acts as a rigidified lysine mimetic. The nucleophilic primary amine acts as a "lure" for E3 ligase recognition, facilitating ubiquitination and subsequent degradation of the target protein[5].

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) via Reductive Amination

This protocol details the coupling of 4-fluoro-1-aminoindane to a peptide backbone on a solid support.

• Resin Swelling: Swell 0.05 mmol of Backbone Amide Linker (BAL) resin in 10 mL of dichloromethane (DCM) for 30 minutes. Wash the resin sequentially with dimethylformamide (DMF) (3 x 5 mL)[5].

• Amine Addition: Dissolve 3 equivalents (0.15 mmol) of 4-fluoro-1-aminoindane in 1 mL of anhydrous DMF. Add this to the resin and agitate for 15 minutes to ensure complete diffusion into the porous resin matrix[5].

• Reductive Amination: Add 3 equivalents of sodium triacetoxyborohydride (NaBH(OAc)3) to the reaction vessel[5]. Rationale: NaBH(OAc)3 is explicitly chosen over NaBH4 because its electron-withdrawing acetate groups render it a milder reducing agent. This ensures selective reduction of the transient iminium intermediate without prematurely reducing unreacted resin-bound aldehydes. Shake overnight at room temperature.

• Validation (Kaiser Test): Wash the resin thoroughly with DMF and DCM. Perform a Kaiser test on a micro-cleaved sample. A negative result (yellow color) confirms the absence of free primary amines, self-validating the successful formation of the secondary amine linkage.

• Cleavage: Cleave the synthesized XIAP antagonist from the matrix using a standard TFA/TIPS/H2O (95:2.5:2.5) cocktail, followed by cold ether precipitation.

Mechanism of action for XIAP antagonists utilizing the 4-fluoro-1-aminoindane scaffold.

Advanced Catalytic Applications: Asymmetric [3+2] Annulation

Beyond acting as a simple amine donor, the chiral 1-aminoindane scaffold can be constructed de novo using advanced C-H activation methodologies. Recent breakthroughs demonstrate the enantioselective [3+2] annulation of aromatic aldimines with alkenes using chiral half-sandwich scandium catalysts[6]. This 100% atom-efficient protocol provides multisubstituted chiral 1-aminoindanes with up to >19:1 diastereomeric ratio (dr) and 99:1 enantiomeric ratio (er), showcasing the evolving landscape of indane-based drug discovery[6].

Quantitative Data Summary

Table 1: Synthesis and Application Metrics of 1-Aminoindane Derivatives

Metric / Property	Value / Outcome	Analytical Method / Significance
DKR Enantiomeric Excess (ee)	> 99% (R)-enantiomer	Chiral HPLC (Chiralcel OD-H)
DKR Overall Yield	> 90%	Gravimetric analysis post-hydrolysis
[3+2] Annulation Selectivity	> 19:1 dr ; 99:1 er	NMR / HPLC (Scandium-catalyzed C-H activation)
XIAP Antagonist Binding	High Affinity (Confirmed via ITC)	Isothermal Titration Calorimetry (ITC)
Conformational Preference	Equatorial Amino Group	Fourier-transform microwave spectroscopy

Sources

• 1. 1-Aminoindane - Wikipedia [en.wikipedia.org]
• 2. 1H-Inden-1-amine, 4-fluoro-2,3-dihydro-, hydrochloride (1:… [cymitquimica.com]
• 3. Gas-Phase Conformational Landscape and Ring-Puckered Structure of 1-aminoindane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]
• 6. pubs.acs.org [pubs.acs.org]

Introduction: The Significance of Fluorinated Indanols in Medicinal Chemistry

An Application Guide to the Catalytic Hydrogenation of Fluorinated Indanones

For Researchers, Scientists, and Drug Development Professionals

Fluorine has become a cornerstone in modern drug design.[1][2] Its unique properties—high electronegativity, small size, and the ability to form strong bonds with carbon—can profoundly alter the pharmacokinetic and pharmacodynamic profile of a molecule.[3][4][5] Introducing fluorine can enhance metabolic stability, improve bioavailability, and increase binding affinity to target proteins.[3][6]

Fluorinated indanones, and their corresponding reduction products, chiral fluorinated indanols, are valuable building blocks in medicinal chemistry. The indanone scaffold is present in numerous biologically active compounds, and the addition of fluorine can lead to the development of novel therapeutics. The catalytic hydrogenation of a fluorinated indanone to its corresponding alcohol is a critical transformation, often creating a new stereocenter.[7][8] However, this reaction is not without its challenges, primarily the risk of C-F bond cleavage, a process known as hydrodefluorination.[9][10]

This technical guide provides an in-depth exploration of catalytic hydrogenation methods for fluorinated indanones, offering both theoretical insights and practical, field-proven protocols. We will delve into the mechanistic nuances of this transformation, discuss catalyst selection, and provide step-by-step procedures for both achiral and asymmetric hydrogenation.

The Core Challenge: C-F Bond Stability in Catalytic Hydrogenation

The carbon-fluorine bond is the strongest single bond in organic chemistry, which is a double-edged sword. While this stability imparts desirable metabolic properties, it also presents a significant hurdle during catalytic hydrogenation.[10] The primary challenge is to selectively reduce the ketone functionality without cleaving the C-F bond. Hydrodefluorination not only leads to the formation of undesired byproducts but can also poison the catalyst.[11]

Several factors influence the propensity for hydrodefluorination:

• Catalyst Choice: Highly active catalysts, such as palladium on carbon (Pd/C) under harsh conditions, can promote C-F bond cleavage.[12] Rhodium-based catalysts have shown promise in the selective hydrogenation of fluorinated arenes, suggesting their potential utility for fluorinated indanones.[9][13]

• Solvent Effects: The choice of solvent can influence catalyst activity and selectivity. Non-polar solvents have been shown to limit hydrodefluorination in some cases.[9]

• Reaction Conditions: High temperatures and pressures can increase the likelihood of C-F bond scission.[11]

• Molecular Structure: The position of the fluorine atom on the indanone scaffold can affect its lability.

Strategies to mitigate hydrodefluorination include the use of milder reaction conditions, the addition of catalyst poisons to temper reactivity, and the careful selection of the catalyst and support.[12]

Methodologies for Catalytic Hydrogenation

The choice of hydrogenation method depends on the desired outcome: the synthesis of a racemic or achiral alcohol, or the enantioselective synthesis of a specific stereoisomer.

Heterogeneous Catalysis for Achiral Hydrogenation

Heterogeneous catalysts, such as palladium on carbon (Pd/C) or platinum on alumina (Pt/Al2O3), are widely used in industry due to their ease of handling, recyclability, and cost-effectiveness.[14][15] For the hydrogenation of fluorinated indanones, Pd/C is a common choice, but conditions must be carefully controlled to avoid hydrodefluorination.[1][2]

The general mechanism for heterogeneous catalytic hydrogenation involves the adsorption of hydrogen and the unsaturated substrate onto the metal surface.[15][16] The hydrogen atoms are then added in a stepwise manner to the carbonyl group, typically via a syn-addition.[16]

Workflow for Heterogeneous Hydrogenation

Caption: General workflow for heterogeneous catalytic hydrogenation.

Homogeneous Catalysis for Asymmetric Hydrogenation

To produce enantiomerically enriched fluorinated indanols, asymmetric hydrogenation using a chiral homogeneous catalyst is the method of choice.[7][17] These catalysts typically consist of a transition metal (e.g., ruthenium, rhodium, iridium) complexed with a chiral ligand.[17][18][19] The chiral ligand creates a chiral environment around the metal center, directing the hydrogenation to one face of the prochiral ketone.[19]

Ruthenium complexes with chiral diphosphine and diamine ligands, such as those developed by Noyori, are highly effective for the asymmetric hydrogenation of ketones.[17][20] Iridium-catalyzed methods have also been developed, particularly for the dynamic kinetic resolution of α-fluoro ketones, which can provide high diastereo- and enantioselectivity.[8]

The mechanism of these reactions is often described as a metal-ligand bifunctional catalysis, where the metal hydride and a protonated amine on the ligand participate in a concerted transfer of H₂ to the carbonyl.[20]

Logical Flow for Asymmetric Hydrogenation

Caption: Conceptual steps in asymmetric hydrogenation.

Experimental Protocols

The following protocols are provided as a starting point and may require optimization for specific substrates.

Protocol 1: General Procedure for Achiral Hydrogenation using Pd/C

This protocol is designed for the complete reduction of the ketone with minimal hydrodefluorination.

Materials:

• Fluorinated indanone (1.0 mmol)

• 10% Palladium on carbon (Pd/C), 5-10 mol%

• Methanol or Ethyl Acetate (10 mL)

• Hydrogen gas (H₂)

• Celite®

Procedure:

• To a flask equipped with a magnetic stir bar, add the fluorinated indanone (1.0 mmol) and the solvent (10 mL).

• Carefully add 10% Pd/C (5-10 mol%). Caution: Pd/C is flammable in the presence of solvents and air.[21] It is recommended to add the catalyst first, then the solvent under an inert atmosphere.[21]

• Seal the flask and purge with an inert gas (e.g., argon or nitrogen).

• Introduce hydrogen gas via a balloon or connect to a hydrogenation apparatus.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully vent the hydrogen and purge the flask with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the pad with the reaction solvent.

• Combine the filtrates and concentrate under reduced pressure to yield the crude fluorinated indanol.

• Purify by column chromatography on silica gel if necessary.

Protocol 2: Asymmetric Transfer Hydrogenation using a Ru-based Catalyst

This protocol is adapted from established procedures for the asymmetric transfer hydrogenation of ketones and is a good starting point for fluorinated indanones.[22]

Materials:

• Fluorinated indanone (0.5 mmol)

• [RuCl₂(p-cymene)]₂ (0.0025 mmol, 0.5 mol%)

• (S,S)-TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine) (0.0055 mmol, 1.1 mol%)

• Formic acid/triethylamine azeotrope (5:2 mixture) (1.0 mL)

• Anhydrous DMF or Acetonitrile (2.0 mL)

Procedure:

• In a reaction vial, combine [RuCl₂(p-cymene)]₂ (0.5 mol%) and (S,S)-TsDPEN (1.1 mol%) under an inert atmosphere.

• Add the anhydrous solvent (2.0 mL) and stir for 10-15 minutes at room temperature to form the pre-catalyst.

• Add the fluorinated indanone (0.5 mmol).

• Add the formic acid/triethylamine azeotrope (1.0 mL).

• Seal the vial and stir at the desired temperature (e.g., 25-40 °C).

• Monitor the reaction by HPLC or chiral GC to determine conversion and enantiomeric excess.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Summary and Comparison

The choice of catalyst and conditions significantly impacts the outcome of the hydrogenation. Below is a summary of typical results for the hydrogenation of various fluorinated ketones, which can serve as a guide for fluorinated indanones.

Catalyst System	Substrate Type	Yield (%)	Enantiomeric Excess (ee %)	Key Considerations
Pd/C, H₂	Aromatic Ketones	>95%	N/A (achiral)	Risk of hydrodefluorination, especially with aryl fluorides.[12]
PtO₂, H₂	Aromatic Ketones	>95%	N/A (achiral)	Generally effective for ketone reduction.
[Ru(η⁶-arene)((S,S)-R₂NSO₂DPEN)]	Fluoroalkyl Ketones	High	High	Effective for asymmetric transfer hydrogenation.[22]
Ir/f-ampha, H₂	α-Fluoro Ketones	>95%	>95%	Dynamic kinetic resolution provides high diastereo- and enantioselectivity.[8]
Rh-based catalysts	Fluorinated Arenes	Good to Excellent	N/A	High selectivity for arene hydrogenation over C-F cleavage.[9]

Conclusion

The catalytic hydrogenation of fluorinated indanones is a powerful tool for the synthesis of valuable chiral building blocks for drug discovery. While the presence of fluorine introduces the challenge of potential hydrodefluorination, careful selection of the catalyst, solvent, and reaction conditions can lead to high yields and selectivities. For achiral syntheses, heterogeneous catalysts like Pd/C offer a robust and scalable option. For the synthesis of enantioenriched fluorinated indanols, asymmetric hydrogenation and transfer hydrogenation with chiral ruthenium and iridium catalysts provide elegant and efficient solutions. The protocols and insights provided in this guide serve as a comprehensive resource for researchers navigating this important chemical transformation.

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Application Notes and Protocols for the Microwave-Assisted Synthesis of 4-Fluoro-1-indanamine

Abstract

This document provides a comprehensive guide to the synthesis of 4-fluoro-1-indanamine, a valuable building block in medicinal chemistry and drug development. We present a modern, efficient, two-step synthetic pathway that leverages the advantages of microwave-assisted organic synthesis (MAOS). The protocol begins with the synthesis of the key intermediate, 4-fluoro-1-indanone, via a Friedel-Crafts cyclization, followed by a microwave-accelerated reductive amination to yield the target primary amine. This guide is designed for researchers, chemists, and drug development professionals, offering detailed, step-by-step protocols, mechanistic insights, and practical advice for implementation. By utilizing microwave irradiation, this methodology significantly reduces reaction times, often improves yields, and aligns with the principles of green chemistry.[1][2]

The Rationale for Microwave-Assisted Synthesis

Conventional laboratory heating methods, such as oil baths or heating mantles, transfer energy into a reaction vessel via conduction and convection.[1] This process is often slow and can create significant temperature gradients, where the vessel walls are hotter than the bulk of the reaction mixture.[3] Microwave-assisted synthesis operates on a fundamentally different principle: dielectric heating.[3]

Microwave energy directly interacts with polar molecules and ionic species within the reaction mixture.[4][5] Two primary mechanisms are responsible for this rapid heating:

• Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, attempt to align with the rapidly oscillating electric field of the microwave.[3][6] This constant reorientation generates friction at the molecular level, which manifests as intense, uniform heat throughout the sample.[3]

• Ionic Conduction: If ions are present, they will migrate back and forth through the solution under the influence of the oscillating electric field. Collisions with other molecules generate heat.[1]

This direct and volumetric heating mechanism provides several key advantages over conventional methods:

• Rapid Reaction Rates: Reactions that might take hours or days can often be completed in minutes.[2][6]

• Increased Yields and Purity: The rapid heating to the target temperature can minimize the formation of byproducts that often occur during prolonged heating.[1][3]

• Energy Efficiency: Microwaves heat the reaction mixture directly, not the vessel, leading to significant energy savings.[5]

• Reproducibility: Modern microwave reactors offer precise control over temperature, pressure, and power, leading to highly reproducible results.

Overall Synthetic Strategy

The synthesis of 4-fluoro-1-indanamine is approached via a robust two-step sequence. The first step involves the creation of the indanone scaffold, followed by the introduction of the amine functionality in the second step.

Caption: Overall workflow for the synthesis of 4-fluoro-1-indanamine.

Protocol 1: Synthesis of 4-Fluoro-1-indanone

The precursor ketone is synthesized via an intramolecular Friedel-Crafts acylation of 3-(3-fluorophenyl)propanoic acid. Strong acids like polyphosphoric acid (PPA) or Eaton's reagent are typically employed to facilitate the ring closure. While this step is traditionally performed with conventional heating, microwave irradiation can also be applied to accelerate the process.

Materials and Equipment

• 3-(3-Fluorophenyl)propanoic acid

• Polyphosphoric acid (PPA)

• Crushed ice and water

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Microwave synthesis reactor with appropriate reaction vessels

• Standard laboratory glassware

• Rotary evaporator

Step-by-Step Experimental Protocol

• Reaction Setup: In a suitable microwave process vial equipped with a magnetic stir bar, add 3-(3-fluorophenyl)propanoic acid (1.0 eq).

• Acid Addition: Carefully add polyphosphoric acid (approx. 10 times the weight of the starting material). Caution: PPA is viscous and corrosive. Handle with care in a fume hood.

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a constant temperature (e.g., 100-120 °C) for 15-30 minutes. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: After cooling the vessel to room temperature, very carefully and slowly pour the viscous reaction mixture onto a large beaker of crushed ice with vigorous stirring. This will hydrolyze the PPA and precipitate the product.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to remove unreacted acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude 4-fluoro-1-indanone.[7]

• Purification: Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford pure 4-fluoro-1-indanone.

Protocol 2: Microwave-Assisted Reductive Amination

This core step transforms the ketone into the target primary amine. Reductive amination involves the initial formation of an imine intermediate from the ketone and an ammonia source, which is then reduced in situ to the amine.[8][9] Microwave irradiation dramatically accelerates this transformation.[8][10]

Caption: The mechanism of reductive amination of a ketone to a primary amine.

Materials and Equipment

• 4-Fluoro-1-indanone

• Ammonium acetate (NH₄OAc) or a solution of ammonia in methanol

• Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Methanol or Ethanol

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Microwave synthesis reactor with sealed pressure vessels (10-20 mL)

• Magnetic stir bars

Step-by-Step Experimental Protocol

• Reagent Preparation: In a 10 mL microwave process vial, dissolve 4-fluoro-1-indanone (1.0 eq, e.g., 150 mg, 1.0 mmol) in methanol (5 mL).

• Amine Source: Add ammonium acetate (10 eq, e.g., 770 mg, 10.0 mmol). The large excess drives the equilibrium towards imine formation.

• Reducing Agent: Add sodium cyanoborohydride (2.0 eq, e.g., 126 mg, 2.0 mmol). Caution: NaBH₃CN is toxic and can release HCN gas upon contact with strong acid. Handle with appropriate safety precautions.

• Microwave Irradiation: Securely cap the vial and place it in the microwave reactor. Irradiate the mixture with stirring at a set temperature of 110-130 °C for 7-15 minutes.[10] The reaction should be monitored by pressure to ensure it remains within the safe limits of the vessel.

• Reaction Quenching: After the reaction is complete (monitored by TLC or LC-MS), cool the vial to room temperature. Carefully uncap the vial in a fume hood.

• Solvent Removal: Concentrate the reaction mixture using a rotary evaporator to remove the bulk of the methanol.

• Work-up: Redissolve the residue in dichloromethane (DCM) and water. Transfer to a separatory funnel.

• Extraction and Washing: Separate the layers. Extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers and wash with saturated sodium bicarbonate solution and then brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-fluoro-1-indanamine.

• Purification: The crude product can be purified by silica gel column chromatography using a DCM/Methanol/Triethylamine solvent system to afford the pure amine.

Data Summary and Expected Outcomes

This table summarizes the typical parameters and expected advantages of the microwave-assisted protocol compared to conventional heating methods.

Parameter	Conventional Method	Microwave-Assisted Method	Reference
Reaction Time	Several hours to overnight	7 - 15 minutes	[2][10][11]
Temperature	Reflux (e.g., ~65 °C for Methanol)	110 - 130 °C (Superheated)	[10]
Typical Yield	Moderate to Good	Good to Excellent	[1][11]
Energy Input	Indirect, slow, inefficient	Direct, rapid, efficient	[3][5]
Byproduct Formation	Higher potential due to long heating	Minimized due to rapid heating	[3]

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Conversion	Insufficient temperature or time. Inefficient imine formation. Deactivated reducing agent.	Increase microwave irradiation time or temperature. Ensure a large excess of the ammonium source is used. Use fresh sodium cyanoborohydride.
Formation of Alcohol Byproduct	Reduction of the ketone before imine formation.	Use a milder reducing agent like NaBH(OAc)₃, which is less likely to reduce the ketone.[9] Alternatively, pre-stir the ketone and ammonium acetate for a period before adding the reductant.
Dimerization/Side Products	Over-alkylation where the product amine reacts with another molecule of the ketone.	Ensure a large excess of the ammonia source is present to outcompete the product amine.[12]

Conclusion

The microwave-assisted synthesis of 4-fluoro-1-indanamine offers a rapid, efficient, and highly reproducible alternative to traditional synthetic protocols. By leveraging direct dielectric heating, reaction times are drastically reduced from hours to mere minutes, while often providing superior yields and product purity.[2][11] This methodology not only accelerates the discovery and development process for novel therapeutics based on the indanamine scaffold but also aligns with the principles of sustainable and green chemistry by reducing energy consumption and waste.

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• Leuckart Reductive Amination of a 4-Acetylazetidinone Using Microwave Technology. (2025).
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• Process for the preparation of 4-amino-1 - ((1S, 4R, 5S) -2-fluoro-4,5-dihydroxy-3-hydroxymethyl-cyclopent-2-enyl) -1H-pyrimidin-2-one.
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• Microwave Assisted Synthesis, Crystal Structure and Hirshfeld Surface Analysis of Some 2-Formimidate-3-carbonitrile Derivatives Bearing 4H-Pyran and Dihydropyridine Moieties. (2022). MDPI.
• MICROWAVE ASSISTED SYNTHESIS OF 4-(SUBSTITUTED FLUORO-PHENYL)-SUBSTITUTED-6H-1-THIA-5,7,8,9A-TETRAAZA- CYCLOPENTA[E]AZULENES DERIVATIVES. (2024). Dr. Patangrao Kadam Mahavidyalaya Ramanandnagar (Burli).

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Scale-up procedures for 4-Fluoro-2,3-dihydro-1H-inden-1-amine production

An Application Note for the Scalable Production of 4-Fluoro-2,3-dihydro-1H-inden-1-amine

Abstract

This document provides a comprehensive technical guide for the scale-up synthesis of 4-Fluoro-2,3-dihydro-1H-inden-1-amine, a critical intermediate in the manufacturing of various pharmaceutical compounds, most notably the anti-Parkinson's agent Rasagiline.[1][2][3] The protocols detailed herein are designed for researchers, process chemists, and drug development professionals, offering a scalable and robust pathway from commercially available starting materials to the final racemic amine. The guide emphasizes a two-stage process: the synthesis of the key intermediate 4-fluoro-1-indanone followed by its conversion to the target amine via catalytic reductive amination. A significant focus is placed on process safety, particularly the handling of hazardous reagents and the operational protocols for high-pressure hydrogenation.[4][5][6][7] Finally, a methodology for the chiral resolution of the racemic product is presented, a crucial step for its application in stereospecific pharmaceuticals.

Introduction and Strategic Overview

4-Fluoro-2,3-dihydro-1H-inden-1-amine serves as a vital chiral building block in modern medicinal chemistry.[8] Its R-enantiomer is the precursor to Rasagiline, an irreversible inhibitor of monoamine oxidase B (MAO-B) used in the treatment of Parkinson's disease.[2][3] The development of a safe, efficient, and scalable manufacturing process for this intermediate is therefore of significant industrial importance.

The synthetic strategy outlined in this guide is based on a convergent and well-documented chemical pathway optimized for scalability. The process begins with the synthesis of 4-fluoro-1-indanone, a versatile ketone intermediate.[9][10] This is followed by a robust reductive amination protocol to yield the target racemic amine. Catalytic hydrogenation is presented as the primary method for this transformation due to its high efficiency and atom economy on a large scale, although an alternative chemical reduction is also discussed.

Overall Synthetic Workflow

The selected pathway ensures high yields and purity while utilizing manageable reaction conditions suitable for a pilot plant or industrial setting.

Caption: Overall workflow from starting material to the chirally pure amine.

Stage 1: Synthesis of 4-Fluoro-1-indanone

The synthesis of the key ketone intermediate, 4-fluoro-1-indanone, is most effectively achieved via an intramolecular Friedel-Crafts acylation of a corresponding 3-(fluorophenyl)propionic acid derivative.[11] This cyclization reaction is typically catalyzed by a strong Lewis acid like aluminum chloride (AlCl₃) or a protic acid such as polyphosphoric acid (PPA). For scale-up, managing the exothermicity and the stoichiometry of the catalyst is paramount.

Laboratory-Scale Protocol: Friedel-Crafts Acylation

This protocol describes the synthesis starting from 3-(3-fluorophenyl)propanoic acid.

Materials & Equipment:

• 3-(3-fluorophenyl)propanoic acid

• Thionyl chloride (SOCl₂)

• Aluminum chloride (AlCl₃), anhydrous

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Round-bottom flasks, reflux condenser, dropping funnel, magnetic stirrer, ice bath

Procedure:

• Acid Chloride Formation: In a fume hood, charge a round-bottom flask with 3-(3-fluorophenyl)propanoic acid (1.0 eq) and add thionyl chloride (1.5 eq). Reflux the mixture gently for 2-3 hours until gas evolution ceases.

• Removal of Excess Reagent: Cool the mixture and remove the excess thionyl chloride under reduced pressure. The resulting crude acid chloride is used directly in the next step.

• Cyclization: Dissolve the crude acid chloride in anhydrous DCM (approx. 5-10 volumes). In a separate, larger flask equipped with a mechanical stirrer and a dropping funnel, prepare a slurry of anhydrous AlCl₃ (1.1 eq) in anhydrous DCM under a nitrogen atmosphere.

• Cool the AlCl₃ slurry to 0-5 °C using an ice bath.

• Slowly add the acid chloride solution to the AlCl₃ slurry via the dropping funnel, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours, or until TLC/HPLC analysis indicates the consumption of the starting material.

• Quenching: Carefully and slowly quench the reaction by pouring the mixture onto crushed ice containing concentrated HCl. This must be done with vigorous stirring in a well-ventilated area.

• Work-up: Separate the organic layer. Extract the aqueous layer with DCM (2x). Combine the organic layers, wash with water, saturated sodium bicarbonate solution, and finally brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 4-fluoro-1-indanone.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography.

Scale-Up Considerations and Pilot-Scale Protocol

Scaling this reaction requires careful management of heat transfer and reagent handling.

Parameter	Laboratory Scale (50 g)	Pilot Scale (5 kg)	Causality and Rationale
Reactor	1 L Glass Flask	100 L Glass-Lined Reactor	Material must be resistant to HCl and Lewis acids. Glass-lining prevents metal contamination and corrosion.
Agitation	Magnetic Stirrer	Mechanical Impeller	Ensures efficient mixing and heat transfer in a viscous slurry, preventing localized hot spots during addition.
Addition Control	Manual (Dropping Funnel)	Metering Pump	Provides precise control over the addition rate, which is critical for managing the highly exothermic reaction.
Temperature Control	Ice Bath	Reactor Jacket (Glycol)	A jacketed system allows for precise and uniform temperature control, crucial for safety and selectivity on a large scale.
Quenching	Manual Pouring	Reverse Quench (Pump)	Pumping the reaction mass into the quench solution (reverse addition) provides better control over the quench exotherm and gas evolution.

Pilot-Scale Protocol (Conceptual):

• Reactor Preparation: Ensure the 100 L reactor is clean, dry, and inerted with nitrogen.

• Reagent Charging: Charge anhydrous AlCl₃ (1.1 eq) and anhydrous DCM (4 volumes) into the reactor. Start agitation to form a slurry.

• Cooling: Cool the reactor contents to 0-5 °C using the jacket cooling system.

• Controlled Addition: Prepare a solution of the crude 3-(3-fluorophenyl)propanoyl chloride (1.0 eq) in anhydrous DCM (4 volumes). Add this solution to the reactor via a metering pump over 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring: Hold the batch at room temperature and monitor for completion using in-process controls (e.g., HPLC).

• Controlled Quench: In a separate vessel, prepare a quench solution of crushed ice and concentrated HCl. Cool the main reactor to 5 °C and slowly transfer the reaction mass into the quench vessel under vigorous agitation.

• Work-up & Isolation: Perform phase separation, extractions, washes, and solvent concentration as described for the lab scale, using appropriate pumps and vessels for the larger volumes. The crude product is typically isolated and purified by large-scale recrystallization.

Stage 2: Reductive Amination to the Target Amine

The conversion of 4-fluoro-1-indanone to 4-fluoro-2,3-dihydro-1H-inden-1-amine is a classic reductive amination. While chemical reductants like sodium borohydride can be used, catalytic hydrogenation is the preferred industrial method for its efficiency, reduced waste, and cost-effectiveness at scale.[12][13]

Causality: Why Catalytic Hydrogenation?

• Atom Economy: The only byproduct is water, making it a green and efficient process.

• Cost: Hydrogen gas and heterogeneous catalysts (e.g., Palladium on Carbon, Pd/C) are relatively inexpensive for large-scale use compared to stoichiometric hydride reagents.

• Work-up: The catalyst is simply filtered off, leading to a much cleaner and simpler product isolation procedure.[6]

However, this method requires specialized equipment and stringent safety protocols due to the high flammability of hydrogen and the pyrophoric nature of many hydrogenation catalysts.[5][7]

Pilot-Scale Protocol: Catalytic Hydrogenation

Materials & Equipment:

• 4-Fluoro-1-indanone

• Ammonium acetate or aqueous ammonia

• Methanol or Ethanol

• Palladium on Carbon (5% or 10% Pd/C, 50% wet)

• High-pressure hydrogenation reactor (autoclave)

• Hydrogen gas supply

• Filter aid (e.g., Celite®)

Safety-First Hydrogenation Workflow

The greatest hazard in hydrogenation is the accidental formation of a flammable mixture of hydrogen and air, which can be ignited by the pyrophoric catalyst.[5][7] The following workflow is mandatory to mitigate this risk.

Caption: Mandatory safety workflow for pilot-scale catalytic hydrogenation.[4]

Procedure:

• Reactor Charging: Charge the autoclave with 4-fluoro-1-indanone (1.0 eq), ammonium acetate (3-5 eq), and methanol (10-15 volumes).

• Catalyst Slurry: In a separate vessel, prepare a slurry of 5% Pd/C (1-5 mol%, 50% wet) in a small amount of methanol. Ensure the catalyst remains wet at all times to prevent ignition upon contact with air.[7]

• Catalyst Loading: Under a gentle stream of nitrogen, transfer the catalyst slurry into the autoclave.

• System Seal and Purge: Seal the reactor. Pressurize with nitrogen to ~100 psi, hold for 30 minutes, and check for any pressure drop to ensure the system is leak-free.[4] Vent the nitrogen. Repeat this nitrogen purge cycle at least three times to remove all oxygen.

• Hydrogen Introduction: Purge the reactor with hydrogen gas at low pressure (20-30 psi) three times to replace the nitrogen atmosphere.

• Reaction Execution: Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-150 psi). Begin agitation and heat the reactor to the target temperature (e.g., 40-60 °C).

• Monitoring: Monitor the reaction by observing the drop in hydrogen pressure (uptake). The reaction is complete when hydrogen uptake ceases.

• Shutdown and Catalyst Removal: Cool the reactor to room temperature. Carefully vent the excess hydrogen and purge the system three times with nitrogen to remove all residual hydrogen.[4]

• Filtration: Under a nitrogen blanket, filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. CRITICAL: Never allow the filter cake containing the catalyst to dry out, as it can ignite spontaneously in air. Immediately quench the filter cake with water.

• Work-up: Concentrate the filtrate under reduced pressure to remove the solvent. Dissolve the residue in a suitable solvent (e.g., ethyl acetate) and wash with water and brine. The product can then be isolated as the free base or converted directly to a salt.

Alternative Protocol: Sodium Borohydride Reduction

For facilities not equipped for high-pressure hydrogenation, a chemical reduction using sodium borohydride (NaBH₄) is a viable alternative. This method requires careful control of hydrogen gas evolution, especially during the quench.[14][15]

Procedure (Conceptual):

• In a reactor, dissolve 4-fluoro-1-indanone (1.0 eq) and ammonium acetate (5-10 eq) in methanol. Stir at room temperature to form the imine intermediate in situ.

• Cool the mixture to 0-10 °C.

• In portions, slowly add NaBH₄ (1.5-2.0 eq) while maintaining the temperature. Hydrogen gas will be evolved. Ensure adequate ventilation and no ignition sources.[14]

• After the addition is complete, allow the reaction to warm to room temperature and stir until completion (monitored by HPLC).

• Quenching: Cool the reactor again and slowly add water or dilute acid to quench the excess NaBH₄. This step can be highly exothermic and release a large volume of hydrogen; it must be performed with extreme caution.

• Work-up: Concentrate the mixture to remove methanol. Extract the product into an organic solvent, wash, and isolate as previously described.

Stage 3: Chiral Resolution via Diastereomeric Salt Formation

The product of the reductive amination is a racemic mixture. For pharmaceutical applications, the (R)- and (S)-enantiomers must be separated. The most common and scalable method for this is classical resolution via the formation of diastereomeric salts.[16] This process exploits the different physical properties (primarily solubility) of the salts formed between the racemic amine and a chiral resolving agent.

Chiral Resolution Workflow

Caption: General workflow for chiral resolution by diastereomeric salt crystallization.

Protocol (Conceptual):

• Screening: The first step is to screen various chiral resolving agents (e.g., L-(+)-Tartaric acid, D-(-)-Tartaric acid, Dibenzoyl-L-tartaric acid) and solvents (e.g., alcohols, esters, ketones) to find a combination that provides good selectivity and crystal form.[16]

• Salt Formation: Dissolve the racemic 4-fluoro-2,3-dihydro-1H-inden-1-amine (1.0 eq) and the chosen chiral acid (0.5-1.0 eq) in the selected solvent with heating.

• Crystallization: Allow the solution to cool slowly to room temperature, optionally with seeding, to induce the crystallization of the less soluble diastereomeric salt.

• Isolation: Isolate the precipitated salt by filtration and wash with a small amount of cold solvent.

• Enrichment: The enantiomeric excess (e.e.) of the salt can often be improved by one or more recrystallizations.

• Liberation of Free Amine: Suspend the resolved diastereomeric salt in a mixture of water and an organic solvent (e.g., DCM or toluene). Add a base (e.g., NaOH or Na₂CO₃) to neutralize the chiral acid and liberate the free amine into the organic layer.

• Final Isolation: Separate the organic layer, wash with water, dry, and concentrate to yield the enantiomerically enriched 4-fluoro-2,3-dihydro-1H-inden-1-amine.

Data Summary

Compound	Stage	Typical Yield	Purity (HPLC)	Key Analytical Data
4-Fluoro-1-indanone	Intermediate	75-85%	>98%	Solid, mp 72-76 °C.[10] Conforms to structure by ¹H NMR, ¹³C NMR, MS.
Racemic Amine	Product	80-90%	>99%	Solid or oil.[17] Conforms to structure by NMR, MS.
(R)-Amine	Resolved Product	35-45% (from racemic)	>99%	>99% e.e. by Chiral HPLC. Conforms to structure and known optical rotation.

References

• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogenation Reactors. Google Cloud.
• Hydrogenation: How we can make it safer. H.E.L Group.
• De-risking hydrogenation. Sterling Pharma Solutions.
• Chandra, T., & Zebrowski, J. P. Hazards associated with laboratory scale hydrogenations. Journal of Chemical Health and Safety.
• Webinar: Hydrogenation Process Safety and Process Performance. Mettler Toledo.
• Sodium borohydride - Standard Operating Procedure. University of California.
• CAS 699-99-0: 4-Fluoro-1-indanone. CymitQuimica.
• 7-Fluoro-1-indanone synthesis. ChemicalBook.
• Indane-1,3-Dione: From Synthetic Strategies to Applications. PMC.
• Sodium Borohydride SOP. University of California, Santa Cruz.
• Hydrogen Storage and Generation Using Sodium Borohydride. Toyota CRDL.
• Review of Chemical Processes for the Synthesis of Sodium Borohydride. Millennium Cell Inc..
• Stability optimization of NaBH4 via pH and H2O:NaBH4 ratios for large scale hydrogen production. Magnus Conferences.
• Method for the synthesis of rasagiline. Google Patents.
• A new method for the synthesis of rasagiline. Google Patents.
• An efficient single-pot racemization of s (-) rasagiline: a byproduct of anti-parkinson's drug. International Journal of Pharmaceutical Sciences Review and Research.
• Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journals.
• Rasagiline. Wikipedia.
• 4-Fluoro-1-indanone 97 699-99-0. Sigma-Aldrich.
• A comprehensive review of disclosures in academic journals regarding the synthesis of Rasagiline and its closely related compounds along with major biological activity advancements. Mansa STM Publishers.
• (S)-4-Fluoro-2,3-dihydro-1H-inden-1-amine. BLDpharm.
• 4-Fluoro-2,3-dihydro-1H-inden-1-amine. Sigma-Aldrich.
• (R)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. Sigma-Aldrich.
• Application Notes and Protocols for Reactions with 5-Fluoro-1-indanone. Benchchem.
• (S)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. Sigma-Aldrich.

• Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[4][6]-Proton Shift Reaction.(1) Scope and Limitations. PubMed. Available at:

• Challenges in the scale-up synthesis of 4-Fluoro-2-hydroxyquinoline. Benchchem.
• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. BioDuro.
• Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. Frontiers in Catalysis.
• Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology.
• Reductive Amination, and How It Works. Master Organic Chemistry.
• Application Note – Reductive Amination. Synple Chem.
• Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. ResearchGate.
• (R)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. BLDpharm.
• (1R)-4-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. Sigma-Aldrich.
• (R)-4-Fluoro-2,3-dihydro-1H-inden-1-amine. BLDpharm.
• (R)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. Sigma-Aldrich.
• Synthesis of Fluorinated Amines: A Personal Account. PMC.

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• 17. 4-Fluoro-2,3-dihydro-1H-inden-1-amine | 148960-34-3 [sigmaaldrich.com]

Application Note: Optimization of Solvent Selection for the Liquid-Liquid Extraction of 4-Fluoro-1-aminoindane

Introduction and Chemical Context

4-Fluoro-1-aminoindane (4-FAI) is a highly valuable primary amine intermediate utilized in the synthesis of neuroactive compounds and pharmaceutical agents. Structurally related to monoamine oxidase (MAO) inhibitors like rasagiline, 4-FAI consists of a lipophilic indane core, a primary amine, and a fluorine substituent at the 4-position.

Isolating 4-FAI from aqueous reaction matrices—such as post-reductive amination mixtures or deprotection sequences—requires a highly optimized Liquid-Liquid Extraction (LLE) protocol. This guide provides the mechanistic rationale and a self-validating methodology for selecting the optimal organic solvent to maximize the recovery, purity, and operational safety of 4-FAI extraction.

Mechanistic Rationale: The Acid-Base Extraction Principle

The extraction of primary amines is dictated by their pH-dependent ionization states. The conjugate acid of the unsubstituted parent compound, 1-aminoindane, has a documented pKa of approximately 9.4[1]. In the case of 4-FAI, the highly electronegative fluorine atom exerts an electron-withdrawing inductive effect (-I effect) across the indane ring system. This slightly decreases the electron density on the nitrogen atom, lowering the basicity of the amine and shifting its pKa down to an estimated 9.0–9.2.

According to fundamental LLE principles, to drive an ionizable compound entirely into its neutral, organic-soluble form, the aqueous phase must be buffered at least 1.5 pH units above its pKa[2]. Therefore, adjusting the aqueous matrix to a pH of 10.5–11.0 ensures that >99% of the 4-FAI exists as the lipophilic free base. In this deprotonated state, the amine has a high affinity for nonpolar or moderately polar organic solvents, allowing it to partition out of the aqueous phase while leaving polar impurities and inorganic salts behind[3].

Solvent Selection Criteria

Selecting the appropriate solvent requires balancing extraction efficiency (partition coefficient), phase separation kinetics (density), and process safety (toxicity and boiling point)[4].

Quantitative Comparison of Extraction Solvents

Solvent	Density (g/mL)	Boiling Point (°C)	Water Solubility (g/100mL)	Phase Position (vs Water)	Pros	Cons
Dichloromethane (DCM)	1.33	39.6	1.3	Bottom	High recovery, fast separation	Halogenated, toxic, environmental concerns
Methyl tert-butyl ether (MTBE)	0.74	55.2	4.8	Top	Excellent stability to base, good yield	Flammable, moderate water miscibility
Ethyl Acetate (EtOAc)	0.90	77.1	8.3	Top	Green solvent, low toxicity	Prone to base-catalyzed hydrolysis
Toluene	0.87	110.6	0.05	Top	High selectivity for lipophiles	High boiling point, difficult to evaporate

Causality in Solvent Selection

• Dichloromethane (DCM): Offers excellent solubility for free-base amines and forms the bottom layer, making sequential extractions physically easier in a separatory funnel. However, its halogenated nature presents significant environmental and toxicity concerns.

• Ethyl Acetate (EtOAc): While EtOAc is a greener alternative, it is highly susceptible to base-catalyzed hydrolysis. Because the aqueous phase must be maintained at pH > 10.5 to keep 4-FAI deprotonated, prolonged exposure to EtOAc will generate ethanol and sodium acetate, degrading the solvent and complicating phase separation.

• Methyl tert-butyl ether (MTBE): (Recommended) MTBE is entirely stable under highly basic conditions. It has low water solubility (minimizing the co-extraction of water), and its low density ensures it forms the top layer. Furthermore, its boiling point (55.2 °C) is ideal for rapid concentration without thermally degrading the amine product.

Logical decision tree for selecting an extraction solvent for 4-fluoro-1-aminoindane.

Experimental Protocol: Liquid-Liquid Extraction of 4-FAI

This protocol utilizes MTBE as the extraction solvent, providing a self-validating workflow designed to maximize the yield of the 4-FAI free base.

Workflow for the acid-base liquid-liquid extraction of 4-fluoro-1-aminoindane.

Step-by-Step Methodology

Step 1: Aqueous Preparation and Cooling Transfer the crude aqueous reaction mixture containing 4-FAI to a suitably sized Erlenmeyer flask. Submerge the flask in an ice-water bath (0–5 °C). Causality: Acid neutralization is highly exothermic. Cooling prevents the thermal degradation of the amine and minimizes solvent boil-off in subsequent steps.

Step 2: pH Adjustment (Basification) Slowly add a 20% w/v NaOH solution dropwise under continuous magnetic stirring. Periodically check the pH using a calibrated probe or high-resolution pH paper until a stable pH of 10.5–11.0 is achieved. Causality: This ensures the complete conversion of the water-soluble 4-FAI ammonium salt to its lipophilic free-base form.

Step 3: Solvent Addition Transfer the basified mixture to a separatory funnel. Add MTBE in a volume equal to 50% of the aqueous phase volume.

Step 4: Partitioning and Venting Stopper the funnel, invert it, and immediately open the stopcock to vent any built-up vapor pressure. Close the stopcock and shake vigorously for 1–2 minutes, venting every 15 seconds. Causality: Vigorous shaking maximizes the interfacial surface area, driving the mass transfer of the 4-FAI free base into the MTBE layer. Frequent venting is a critical safety measure to release pressure generated by the volatile solvent.

Step 5: Phase Separation Mount the funnel on a ring stand and allow the mixture to settle for 5–10 minutes until two sharply defined layers form. The MTBE layer (density 0.74 g/mL) will constitute the upper organic phase.

Step 6: Collection and Re-extraction Drain the lower aqueous phase into a clean beaker. Pour the upper MTBE layer out of the top of the funnel into a collection flask. Return the aqueous phase to the funnel and perform a second extraction with a fresh portion of MTBE (25% of the original aqueous volume) to ensure quantitative recovery.

Step 7: Brine Wash Combine the MTBE extracts and return them to the separatory funnel. Wash with saturated NaCl solution (brine) equal to 20% of the organic volume. Causality: Brine breaks any microscopic emulsions and pre-dries the organic layer by drawing out dissolved water via osmotic pressure.

Step 8: Drying Transfer the washed MTBE layer to an Erlenmeyer flask and add anhydrous sodium sulfate (Na₂SO₄). Swirl gently for 5 minutes. Self-Validation Check: The drying agent should flow freely like sand. If it clumps heavily, water is still present, and more Na₂SO₄ must be added. Filter the mixture to remove the hydrated salt.

Step 9: Concentration Evaporate the MTBE under reduced pressure using a rotary evaporator with the water bath set to 35–40 °C. Causality: The low boiling point of MTBE (55.2 °C) allows for gentle solvent removal, yielding the crude 4-fluoro-1-aminoindane as a concentrated oil, ready for downstream purification or crystallization.

References

• DTU Inside. "An improved process for biocatalytic asymmetric amine synthesis by in situ product removal using a supported liquid membrane - DTU Inside".
• LCGC International. "Practical Aspects of Solvent Extraction | LCGC International".
• Wikipedia. "Liquid–liquid extraction - Wikipedia".
• K-Jhil. "Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions - K-Jhil".

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• 4. Key Characteristics for Selecting Solvents in Liquid-Liquid Extractions [kjhil.com]

Technical Notes & Optimization

Overcoming regioselectivity issues in fluorinated indane synthesis

Welcome to the Technical Support Center for Fluorinated Indane Synthesis . The incorporation of fluorine atoms into the indane scaffold is a highly sought-after transformation in medicinal chemistry due to fluorine's ability to modulate lipophilicity, metabolic stability, and target binding affinity. However, achieving precise regioselectivity remains a significant bottleneck.

This guide provides troubleshooting protocols and mechanistic insights to help researchers overcome common regioselectivity and chemoselectivity issues during the synthesis of fluorinated indanes.

Module 1: Electrophilic C(sp³)–H Fluorination of Indane Scaffolds

FAQ 1: Why do I get an intractable mixture of positional isomers when directly fluorinating indane derivatives with Selectfluor?

Causality & Insight: Direct electrophilic fluorination of unactivated sp³ C–H bonds in the indane core lacks inherent electronic or steric bias, leading to indiscriminate attack by the highly reactive F⁺ source. To achieve strict regiocontrol, you must override the substrate's innate reactivity by employing a transition-metal catalyst combined with a directing group. Palladium-catalyzed ligand-directed C–H functionalization effectively tethers the catalyst to the substrate, forcing the formation of a specific palladacycle intermediate. This dictates that fluorination occurs exclusively at the β-sp³ carbon, preventing the functionalization of relatively reactive γ-sp² or benzylic sp³ carbons[1].

Protocol 1: Pd-Catalyzed Directed C(sp³)–H Fluorination Self-Validating System: The use of the bidentate 2-(pyridin-2-yl)isopropyl amine directing group ensures the reaction halts if the palladacycle cannot form, preventing random background fluorination.

• Substrate Preparation: Synthesize the indane-carboxamide substrate bearing a 2-(pyridin-2-yl)isopropyl amine directing group.

• Reaction Setup: In a rigorously dried Schlenk tube, combine the indane substrate (1.0 equiv), Pd(OAc)₂ (10 mol%), and Selectfluor (2.0 equiv).

• Solvent & Additives: Add anhydrous N,N-dimethylformamide (DMF) and a weak base (e.g., Ag₂CO₃, 1.5 equiv) to neutralize the tetrafluoroborate byproducts and facilitate the C–H cleavage.

• Heating & Monitoring: Stir the mixture at 80 °C for 12–24 hours. Monitor the consumption of the starting material via LC-MS. The formation of the Pd(IV)-F intermediate and subsequent reductive elimination is the rate-determining step.

• Workup: Filter the mixture through a pad of Celite to remove palladium black and silver salts. Extract with EtOAc, wash with brine, and purify via silica gel chromatography to isolate the regioselective β-fluoroindane.

Workflow of Palladium-Catalyzed Directed C-H Fluorination of Indanes.

Module 2: Nucleophilic Deoxyfluorination of Indanones

FAQ 2: When treating 2-indanone with DAST, I observe significant amounts of elimination products (fluoroindenes) instead of the desired gem-difluoroindane. How can I suppress this?

Causality & Insight: Deoxyfluorination of ketones with Diethylaminosulfur trifluoride (DAST) proceeds via a transient carbocation intermediate. In cyclic systems like indanones, the benzylic protons are highly acidic. The fluoride ion acts as a base rather than a nucleophile, abstracting a proton and driving an E1-type elimination to form a stable, conjugated vinyl fluoride (fluoroindene)[2]. To overcome this, you must shift the kinetic balance toward nucleophilic trapping. Utilizing a continuous flow setup with Sulfur tetrafluoride (SF₄) and diethylamine (Et₂NH) provides superior mixing and heat dissipation, drastically suppressing the elimination pathway and favoring the gem-difluoro product[3].

Protocol 2: Continuous Flow Deoxyfluorination of Indanones Self-Validating System: Continuous flow ensures precise residence times; if the flow rate is maintained, thermal degradation and over-elimination are mathematically prevented.

• Reagent Preparation: Prepare a 1.0 M solution of the indanone derivative in anhydrous dichloromethane (DCM). Prepare a separate solution of SF₄/Et₂NH complex in DCM.

• Flow Reactor Initialization: Utilize a Hastelloy or fluoropolymer (PFA) microreactor setup equipped with a T-mixer. Set the reactor temperature to 60 °C.

• Injection: Pump the indanone solution and the SF₄/Et₂NH solution into the T-mixer at flow rates corresponding to a residence time of exactly 15 minutes.

• Quenching: Direct the reactor effluent immediately into a stirred flask containing a cold (0 °C) saturated aqueous solution of NaHCO₃ to quench unreacted SF₄ and HF byproducts.

• Analysis: Separate the organic layer and analyze via ¹⁹F NMR. The gem-difluoroindane will appear as a characteristic multiplet (or singlet if symmetric) around -100 to -110 ppm, with minimal vinyl fluoride signals (-120 to -130 ppm).

Module 3: Cascade Cyclization for CF₃-Indanes

FAQ 3: How can I regioselectively synthesize 1-trifluoromethylated indanes without relying on late-stage fluorination, which often yields complex mixtures?

Causality & Insight: Late-stage trifluoromethylation of the indane core is notoriously unselective due to the radical nature of most CF₃ sources. A more robust strategy is the de novo construction of the indane ring using pre-fluorinated building blocks. By subjecting CF₃-allyl alcohols to anhydrous Lewis acids (like FeCl₃), you generate a highly electrophilic trifluoromethylated allyl cation. This intermediate undergoes a regioselective cascade cyclization (an unusual "dimerization" or reaction with external arenes) to form the indane core. The strong electron-withdrawing nature of the CF₃ group dictates the polarization of the allyl cation, ensuring the C–C bond formation occurs with strict regiocontrol[4].

Protocol 3: FeCl₃-Catalyzed Assembly of 1-Trifluoromethyl Indanes Self-Validating System: The reaction relies on the specific electronic properties of the CF₃ group; non-fluorinated analogs will follow divergent pathways, confirming the directing role of the fluorine atoms.

• Precursor Synthesis: Synthesize the required 4-aryl-1,1,1-trifluorobut-3-en-2-ol (CF₃-allyl alcohol) via the addition of trifluoromethyltrimethylsilane (Ruppert-Prakash reagent) to the corresponding enone.

• Activation: Dissolve the CF₃-allyl alcohol (1.0 equiv) in anhydrous 1,2-dichloroethane (DCE) under an argon atmosphere.

• Catalysis: Add anhydrous FeCl₃ (10–20 mol%). The solution will darken as the highly electrophilic allyl cation is generated.

• Cascade Cyclization: Stir the reaction mixture at room temperature for 2–4 hours. The cascade sequence involves the formal loss of water and subsequent intramolecular Friedel-Crafts-type alkylation.

• Isolation: Quench with water, extract with DCM, and purify via column chromatography to yield the 1-trifluoromethyl indane (typically 62–90% yield)[4].

Reaction Pathway for FeCl3-Catalyzed CF3-Indane Assembly.

Quantitative Data Summary: Fluorination Strategies Comparison

Strategy	Reagent / Catalyst	Target Motif	Regioselectivity Control Mechanism	Typical Yield	Primary Byproduct / Limitation
Directed C–H Fluorination	Selectfluor / Pd(OAc)₂	β-Fluoroindanes	Palladacycle formation via bidentate directing group.	60–85%	Requires installation/removal of directing group.
Deoxyfluorination (Batch)	DAST or Deoxo-Fluor	gem-Difluoroindanes	Nucleophilic attack on transient carbocation.	30–50%	High levels of vinyl fluoride (elimination).
Deoxyfluorination (Flow)	SF₄/Et₂NH	gem-Difluoroindanes	Kinetic trapping enhanced by microreactor mixing.	70–87%	Requires specialized flow equipment.
Cascade Cyclization	Anhydrous FeCl₃	1-CF₃-Indanes	Polarization of allyl cation by the CF₃ group.	62–90%	Limited to specific substitution patterns.

References

• Palladium-Catalyzed Site-Selective Fluorination of Unactivated C(sp³)–H Bonds Organic Letters - ACS Publications[Link]

• Deoxyfluorination of Ketones with Sulfur Tetrafluoride (SF₄) and Dialkylamines in Continuous Flow Mode ACS Publications[Link]

• ChemInform Abstract: Trifluoromethylated Allyl Alcohols: Acid-Promoted Reactions with Arenes and Unusual ′Dimerization′ ResearchGate[Link]

• (PDF) Mono-and Difluorination of Benzylic Carbon Atoms Academia.edu[Link]

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• 4. researchgate.net [researchgate.net]

Recrystallization solvents for 4-Fluoro-2,3-dihydro-1H-inden-1-amine HCl

An Application Scientist's Guide to the Recrystallization of 4-Fluoro-2,3-dihydro-1H-inden-1-amine HCl

Introduction

Welcome to the Technical Support Center for 4-Fluoro-2,3-dihydro-1H-inden-1-amine HCl. As a key intermediate in pharmaceutical development, achieving high purity of this compound is paramount. Recrystallization is the definitive method for this purification, yet the unique physicochemical properties of this fluorinated amine hydrochloride salt present distinct challenges. The presence of the highly electronegative fluorine atom introduces strong dipole moments and alters intermolecular interactions, while the hydrochloride salt form dictates its solubility profile, often leading to issues like "oiling out" or poor crystal formation.[1]

This guide is structured to provide researchers, scientists, and drug development professionals with a framework for developing and troubleshooting recrystallization protocols. We will move from foundational principles and frequently asked questions to detailed, field-tested protocols and a robust troubleshooting guide.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent system to start with for recrystallizing 4-Fluoro-2,3-dihydro-1H-inden-1-amine HCl?

A starting point, based on protocols for structurally similar amine hydrochlorides, is a mixed-solvent system of an alcohol and water, such as Isopropanol:Water.[2] A ratio of 9:1 (v/v) is a common starting point.[2] The alcohol acts as the "good" solvent, dissolving the compound when heated, while water acts as the "anti-solvent," reducing its solubility as the solution cools to induce crystallization.

Q2: My compound is "oiling out" instead of forming crystals. What's happening and how do I fix it?

"Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This often happens when the compound's melting point is lower than the boiling point of the solvent or when the solution is cooled too rapidly.[3] To resolve this, try re-heating the solution to redissolve the oil, add a small amount more of the "good" solvent (e.g., isopropanol) to increase solubility slightly, and allow the solution to cool much more slowly. Insulating the flask can promote the slow crystal growth required.[4]

Q3: My recrystallization yield is very low. What are the common causes?

The most frequent cause of low yield is using an excessive amount of solvent.[3] Only the minimum amount of hot solvent required to fully dissolve the compound should be used. Other causes include incomplete crystallization (not cooling the mixture for long enough or to a low enough temperature) or premature crystallization during a hot filtration step.

Q4: No crystals are forming even after the solution has cooled completely. What should I do?

This is a classic sign of either using too much solvent or the solution being stuck in a supersaturated state.[3]

• Too much solvent: Gently heat the solution and boil off a portion of the solvent to increase the concentration. Allow it to cool again.[4]

• Supersaturation: Induce nucleation by scratching the inside of the flask with a glass rod just below the solvent line or by adding a "seed crystal" of the pure compound.[3]

Key Physicochemical Properties

The following table summarizes key properties for 4-Fluoro-2,3-dihydro-1H-inden-1-amine HCl.

Property	Value	Source(s)
Molecular Formula	C₉H₁₀FN · HCl
Molecular Weight	187.64 g/mol	[5]
Physical Form	Solid, Powder (White to Yellow)
Purity (Typical)	≥95%	[5]
Storage Temperature	Room Temperature, Inert Atmosphere	[6]

In-Depth Guide to Solvent System Selection

Pillar 1: Understanding the Causality of Solvent Choice

The principle of "like dissolves like" is our starting point.[7] 4-Fluoro-2,3-dihydro-1H-inden-1-amine HCl is a polar, ionic salt. Therefore, polar solvents are required for dissolution.

• The Amine Hydrochloride: The salt form makes it highly polar and favors solvents capable of hydrogen bonding, such as alcohols (methanol, ethanol, isopropanol) and water. It will have very low solubility in non-polar solvents like hexanes or toluene.

• The Fluorine Atom: Fluorine's high electronegativity creates strong dipole moments and can participate in unique non-covalent interactions, influencing crystal packing.[1] This can sometimes lead to unexpected solubility behavior compared to its non-fluorinated analog.

The ideal recrystallization solvent will dissolve the compound completely at an elevated temperature but poorly at low temperatures.[8] For many pharmaceutical salts, a single solvent that meets these criteria is rare. A two-solvent system, combining a "good" solvent with a "poor" (or anti-solvent), offers greater control.[1]

Pillar 2: A Systematic Workflow for Solvent Screening

This workflow allows for the efficient identification of a suitable solvent system.

Caption: Workflow for systematic solvent selection.

Recommended Solvent Systems

Based on the screening workflow and data from similar compounds, the following systems are recommended for initial trials.

System (Good:Poor)	Ratio (v/v, Starting)	Rationale & Comments
Isopropanol (IPA) : Water	9:1	Primary Recommendation. Often provides a good balance of solubility and crystal growth for amine HCl salts.[2]
Ethanol (EtOH) : Water	9:1 - 10:1	Similar to IPA/Water. Ethanol's higher polarity may increase solubility, potentially requiring more anti-solvent.
Methanol (MeOH) : Diethyl Ether	N/A (Anti-solvent added to cloud point)	A more polar alcohol paired with a non-polar anti-solvent. Use with caution due to ether's volatility and flammability.
Methanol (MeOH) : Toluene	N/A (Anti-solvent added to cloud point)	Toluene is a less volatile anti-solvent than ether. Good for inducing precipitation.

Detailed Experimental Protocols

Protocol: Two-Solvent Recrystallization using Isopropanol/Water

This protocol is a robust starting point for purifying 4-Fluoro-2,3-dihydro-1H-inden-1-amine HCl.

• Dissolution:

  • Place the crude compound in an appropriately sized Erlenmeyer flask equipped with a stir bar.

  • Add the minimum volume of hot isopropanol required to achieve complete dissolution. Heat the mixture gently on a hot plate with stirring. Add the solvent in small portions, allowing the mixture to return to a boil before adding more.[1]

• Anti-Solvent Addition:

  • Once a clear, hot solution is obtained, add hot water dropwise while maintaining the temperature and stirring.

  • Continue adding water until the solution becomes faintly and persistently cloudy. This indicates the point of saturation.

  • Add 1-2 more drops of hot isopropanol to re-dissolve the precipitate and ensure the solution is clear.

• Cooling & Crystallization:

  • Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature without disturbance. A slow cooling rate (e.g., 5-10 °C/hour) generally promotes the growth of larger, purer crystals.[2][9]

  • Once at room temperature, place the flask in an ice-water bath for at least 1-2 hours to maximize crystal formation.[2]

• Isolation & Drying:

  • Isolate the crystals by vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small amount of a cold 9:1 IPA/Water mixture to remove any residual soluble impurities.[2]

  • Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.[2]

Troubleshooting Guide

Even with a good protocol, issues can arise. This guide provides a logical path to resolving common problems.

Caption: Decision tree for troubleshooting crystallization failure.

Problem	Potential Cause	Recommended Solution(s)	Source(s)
Product Discoloration	Presence of colored impurities; thermal degradation.	1. Add a very small amount of activated charcoal to the hot solution before filtration (use with caution as it can adsorb the product). 2. Minimize the time the solution is kept at high temperatures.	[8]
Crystallization is Too Rapid	Solution is too concentrated; insufficient "good" solvent.	Re-heat the solution, add a small amount (1-2 mL) of the "good" solvent to exceed the minimum required for dissolution, and re-cool slowly.	[4]
Low Recovery / Yield	1. Too much solvent was used. 2. Incomplete cooling. 3. Crystals are significantly soluble in the cold solvent mixture.	1. Use the absolute minimum amount of hot solvent for dissolution. 2. Ensure the flask is held at 0-5 °C for an adequate maturation period (2-4 hours). 3. After filtration, use a minimal amount of ice-cold solvent to wash the crystals.	[2][3][8]
Inconsistent Melting Point	1. Residual solvent is trapped in the crystals. 2. The sample is still impure.	1. Dry the product under a high vacuum for an extended period. 2. Re-purify the sample, potentially using a different solvent system.	[8]

References

• BenchChem. (2025).
• BenchChem. (n.d.). Application Notes and Protocols for the Crystallization of 5-ethyl-2,3-dihydro-1H-inden-2-amine hydrochloride.
• Sigma-Aldrich. (n.d.). 4-fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride.
• MilliporeSigma. (n.d.). (S)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride.
• University of York. (n.d.).
• CymitQuimica. (n.d.). 1H-Inden-1-amine, 4-fluoro-2,3-dihydro-, hydrochloride (1:1), (1S)-.
• Scribd. (n.d.).
• LabXchange. (2024).
• BenchChem. (n.d.).
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• Sigma-Aldrich. (n.d.). (R)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride -.
• Sigma-Aldrich. (n.d.). 4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride.
• Int J Pharm Chem Anal. (n.d.). Solubility: An overview.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 1H-Inden-1-amine, 4-fluoro-2,3-dihydro-, hydrochloride (1:… [cymitquimica.com]
• 6. (R)-4-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride | 1637540-45-4 [sigmaaldrich.com]
• 7. Solubility: An overview - Int J Pharm Chem Anal [ijpca.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. LabXchange [labxchange.org]

Technical Support Center: Troubleshooting Low Purity in 4-Fluoro-1-indanamine Synthesis

Welcome to the Technical Support Center for 1-indanamine derivatives. 4-Fluoro-1-indanamine is a highly valuable chiral building block in the development of neuroactive therapeutics and selective enzyme inhibitors. However, synthesizing this compound with high chemical and enantiomeric purity presents unique challenges, primarily due to the reactivity of the indane ring and the lability of the aryl fluoride bond.

This guide is designed for process chemists and researchers to diagnose, troubleshoot, and resolve common purity bottlenecks encountered during the synthesis and scale-up of 4-fluoro-1-indanamine.

Troubleshooting FAQs: Causality & Solutions

Q1: During direct reductive amination, my GC-MS shows a massive secondary amine (dimer) impurity. What causes this, and how do I eliminate it?

The Causality: Direct reductive amination of 4-fluoro-1-indanone involves an equilibrium where the ketone reacts with ammonia to form an imine, which is then reduced to the primary amine. However, once 4-fluoro-1-indanamine (the product) begins accumulating, it acts as a competing nucleophile. It attacks unreacted 4-fluoro-1-indanone to form a secondary imine, which is subsequently reduced into a bis(4-fluoro-2,3-dihydro-1H-inden-1-yl)amine dimer. This is a well-documented bottleneck in indanone chemistry, as highlighted in 1[1], which notes that reductive amination of fluorinated indanones frequently yields a mixture of the desired product and an over-reacted dimer.

The Solution:

• Kinetic Control: Flood the system with the ammonia source. Use 15–20 equivalents of ammonium acetate ( NH4​OAc ) to outcompete the primary amine.

• Chemoselective Reducing Agents: Avoid sodium cyanoborohydride ( NaBH3​CN ) if dimerization is rampant. Switch to sodium triacetoxyborohydride ( NaBH(OAc)3​ ), which is less reactive toward the secondary imine intermediate.

• Route Alteration: Abandon the direct one-pot method and utilize a step-wise oxime formation/reduction route (see the SOP below).

Q2: I switched to the oxime reduction route using Pd/C and H2​ to avoid the dimer, but now I have a des-fluoro (1-indanamine) impurity. Why?

The Causality: Palladium on carbon (Pd/C) is an aggressive hydrogenation catalyst. While it efficiently reduces the oxime to the primary amine, the palladium surface also catalyzes the hydrodehalogenation of the aryl-fluorine bond. The C-F bond in the para-position is activated by the electron-rich indane system, leading to the formation of unsubstituted 1-indanamine.

The Solution: You must use a reducing system that does not activate carbon-halogen bonds. Replace Pd/C with Zinc dust in Glacial Acetic Acid (Zn/AcOH) . Zinc operates via single-electron transfer (SET) mechanisms that are highly specific to the N-O bond of the oxime, completely preserving the aryl fluoride.

Q3: How do I achieve >99% enantiomeric excess (ee) for biological assays?

The Causality: Standard chemical reductions of the planar imine/oxime intermediate yield a 1:1 racemic mixture of (R)- and (S)-4-fluoro-1-indanamine.

The Solution:

• Chemical Resolution: Perform a diastereomeric salt resolution using chiral acids. As detailed in 2[2] for related 1-aminoindan derivatives, reacting the racemate with N-acetyl-L-glutamic acid forms diastereomeric salts with varying solubilities, allowing the selective crystallization of the target enantiomer.

• Biocatalytic Amination: For direct asymmetric synthesis, utilize engineered Reductive Aminases (RedAms) or Imine Reductases (IREDs). Recent advances demonstrate that RedAms can catalyze the highly stereoselective amination of 1-indanones with ammonia, directly yielding chiral amines with >99% ee[3][4].

Quantitative Data: Impurity Profiles by Synthetic Route

The table below summarizes the causality between the chosen synthetic route and the resulting crude purity profile, allowing you to select the optimal method based on your tolerance for specific impurities.

Synthetic Route	Reagents Used	Primary Impurity Risk	Typical Crude Purity	Scalability
Direct Reductive Amination	NH4​OAc , NaBH3​CN , MeOH	Bis-indanyl Dimer (15-30%)	60% - 75%	High
Catalytic Hydrogenation	NH2​OH , Pd/C, H2​ (50 psi)	Des-fluoro 1-indanamine (5-15%)	80% - 85%	High
Oxime Reduction (Metal)	NH2​OH , Zn dust, AcOH	Unreacted Oxime (<5%)	>90%	Medium
Biocatalytic (IREDs)	Amine Dehydrogenase, NH3​	Ketone starting material	>98% (ee >99%)	Low/Medium

Reaction Pathway & Impurity Visualization

The following diagram maps the critical divergence points where impurities form during the synthesis of 4-fluoro-1-indanamine.

Reaction pathways showing the formation of the target amine versus dimer and des-fluoro impurities.

Experimental Protocol: Zinc-Mediated Oxime Reduction (Self-Validating System)

To avoid both the dimer impurity and the dehalogenation impurity, the two-step Zinc-Mediated Oxime Reduction is the gold standard. This protocol incorporates an acid-base extraction that acts as a self-validating system : the physical phase separation inherently confirms the success of the reduction and purifies the product simultaneously.

Step 1: Oxime Formation

• Charge Reactor: Dissolve 4-fluoro-1-indanone (1.0 eq) in absolute ethanol (0.5 M).

• Add Reagents: Add hydroxylamine hydrochloride ( NH2​OH⋅HCl , 1.5 eq) and sodium acetate (1.5 eq).

• Reflux: Heat the mixture to reflux for 2 hours.

• Workup: Concentrate under vacuum, dilute with water, and extract with Ethyl Acetate (EtOAc). Wash the organic layer with brine, dry over MgSO4​ , and concentrate to yield the oxime intermediate (typically >95% yield).

Step 2: Zinc Reduction & Self-Validating Extraction

• Solubilize: Dissolve the crude oxime (1.0 eq) in Glacial Acetic Acid (0.3 M) at room temperature.

• Reduce: Slowly add Zinc dust (4.0 eq) in portions over 30 minutes. Caution: Exothermic reaction. Stir at 40°C for 4 hours.

• Filter: Filter the suspension through a pad of Celite to remove unreacted zinc salts. Wash the pad with EtOAc.

• Self-Validating Acid-Base Extraction:

  • Acidification: Transfer the filtrate to a separatory funnel. Add 2M HCl until the aqueous layer reaches pH 1-2. Extract the organic layer with the acidic aqueous solution 3 times.

  • Validation Checkpoint: At this stage, the target 4-fluoro-1-indanamine is protonated and resides entirely in the aqueous phase. Any unreacted oxime, ketone, or dimeric impurities remain in the EtOAc layer. Spot the EtOAc layer on a TLC plate; if UV-active spots remain, it proves the impurities were successfully partitioned away from your product.

  • Basification: Discard the organic layer. Cool the aqueous layer in an ice bath and slowly add 6M NaOH until pH > 10. The aqueous layer will turn cloudy as the freebase amine precipitates.

  • Final Extraction: Extract the basic aqueous layer with Dichloromethane (DCM) 3 times. Dry the combined DCM layers over Na2​SO4​ and evaporate to yield pure 4-fluoro-1-indanamine.

References

• US Patent 5708018A. 2-aminoindans as selective dopamine D3 ligands. Google Patents.

• European Patent Office (EPO) 3068746. PROCESS FOR THE PREPARATION OF ENANTIOMERICALLY PURE 1-AMINOINDAN. EPO. Available at:[Link]

• JACS Au (ACS Publications). Functional Mapping of Key Residues in Reductive Aminases Enabled by a High-Throughput RedAm Detect Assay. ACS. Available at:[Link]

• Frontiers in Bioengineering and Biotechnology. Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. Frontiers. Available at:[Link]

Sources

• 1. US5708018A - 2-aminoindans as selective dopamine D3 ligands - Google Patents [patents.google.com]
• 2. PROCESS FOR THE PREPARATION OF ENANTIOMERICALLY PURE 1-AMINOINDAN - Patent 3068746 [data.epo.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline [frontiersin.org]

Technical Support Center: Optimizing Chiral Resolution of 4-Fluoro-1-Aminoindane (4-FAI)

Welcome to the Technical Support Center for the chiral resolution of 4-fluoro-1-aminoindane (4-FAI). 4-FAI is a critical chiral building block in the synthesis of monoamine oxidase (MAO) inhibitors and rasagiline derivatives. However, researchers frequently encounter "resolution stalling"—where enantiomeric excess (ee) plateaus despite repeated recrystallizations.

This guide provides mechanistically grounded troubleshooting, self-validating protocols, and recycling pathways to help you achieve >98% ee efficiently.

Part 1: Troubleshooting FAQs – Mechanisms & Causality

Q: Why does my single crystallization yield low enantiomeric excess (ee) despite using standard resolving agents like L-tartaric acid derivatives? A: You are likely encountering a solid solution system . In typical chiral resolution, the desired diastereomeric salt precipitates while the unwanted salt remains dissolved. However, 1-aminoindane derivatives frequently form complete solid solutions with resolving agents like di-p-toluoyl-L-tartaric acid (L-DTTA)[1]. In a solid solution, the minor (unwanted) diastereomer isomorphously replaces the major diastereomer within the crystal lattice. Because this is a thermodynamically stable phase, repeated thermodynamic crystallizations will only yield marginal ee improvements (typically stalling around 60-80% ee).

Q: How do I overcome the solid solution limitation to reach >98% ee? A: You must shift from thermodynamic control to kinetic control using enantioselective dissolution [1]. While the two diastereomers co-crystallize, they possess different dissolution rates. By suspending the solid solution in a carefully selected solvent system, the minor (less stable) diastereomer dissolves faster than the major one. Filtering the suspension at the precise kinetic window leaves an enantioenriched solid (>98% ee) on the filter.

Q: The diastereomeric salt precipitates as a gel instead of crystals. What is the cause? A: Gelation occurs due to rapid, supersaturated nucleation where solvent molecules become trapped in a fibrous network of the resolving agent. This is caused by mixing the racemate and resolving agent at too low a temperature or using a solvent with insufficient hydrogen-bonding capacity. Fix: Always mix the reagents at reflux in a protic solvent mixture (e.g., Methanol/Water 80:20) and cool at a strictly controlled rate of 0.1°C/min to promote ordered crystal lattice formation.

Part 2: Self-Validating Experimental Protocols

The following workflows utilize in-process analytical checkpoints to ensure the system validates its own success before proceeding to the next chemical transformation.

Protocol A: Crystallization & Enantioselective Dissolution of 4-FAI

Objective: Isolate (R)-4-FAI using L-DTTA as the resolving agent.

• Diastereomeric Salt Formation (Thermodynamic Step):

  • Dissolve 1.0 equivalent of rac-4-FAI and 1.0 equivalent of L-DTTA in Methanol/Water (80:20 v/v) at 65°C (reflux) until the solution is completely clear.

  • Cool the solution at a controlled rate of 0.1°C/min to 20°C. Stir for 12 hours.

  • Filter the resulting crystals and dry under vacuum.

  • Validation Checkpoint 1: Analyze the solid via Chiral HPLC. If the ee is between 60% and 80%, a solid solution has successfully formed. (If ee < 30%, redissolve and seed with pure diastereomeric salt).

• Enantioselective Dissolution (Kinetic Step):

  • Suspend the solid solution (from Step 1) in pure Methanol (10 volumes relative to crystal weight) at 25°C.

  • Stir vigorously for exactly 45 minutes. Causality: The minor (S)-diastereomer dissolves at a faster kinetic rate. Over-stirring will lead to thermodynamic equilibration, destroying the ee.

  • Rapidly filter the suspension. Wash the filter cake with 1 volume of ice-cold Methanol.

  • Validation Checkpoint 2: Analyze the filter cake via Chiral HPLC. The ee should now be >98%.

• Alkaline Cleavage:

  • Suspend the enantiopure salt in Water/Dichloromethane (1:1). Add 2M NaOH dropwise until the aqueous layer reaches pH 12.

  • Separate the organic layer, dry over Na₂SO₄, and evaporate to yield enantiopure (R)-4-FAI free base.

Protocol B: Racemization of the Mother Liquor

Objective: Recover and recycle the unwanted (S)-4-FAI from the mother liquor to maximize overall process yield[2].

• Neutralization: Concentrate the mother liquor from Protocol A. Treat with 2M NaOH and extract with Toluene to isolate the (S)-enriched 4-FAI free base.

• Schiff Base Formation & Racemization:

  • Mix the (S)-enriched 4-FAI with 0.1 equivalents of 1-indanone and triethylamine in Toluene.

  • Reflux with a Dean-Stark apparatus for 12 hours. Causality: 1-indanone catalyzes the formation of a symmetrical Schiff base intermediate, which readily undergoes base-catalyzed deprotonation/reprotonation to destroy the chiral center.

• Hydrogenation: Subject the reaction mixture to catalytic hydrogenation (Pd/C, H₂) to reduce any residual imines back to the primary amine.

• Validation Checkpoint 3: Analyze via Chiral HPLC. The S/R ratio should be approximately 50:50, ready to be recycled into Protocol A.

Part 3: Quantitative Data Summary

The following table summarizes the expected outcomes when optimizing the resolving agent and solvent system for 4-FAI resolution.

Resolving Agent	Solvent System	Primary ee% (Thermodynamic)	Final ee% (Post-Dissolution)	Overall Yield (%)
Di-p-toluoyl-L-tartaric acid	MeOH / H₂O (80:20)	68%	98.5%	38%
N-acetyl-L-glutamic acid	Ethanol / H₂O (90:10)	55%	85.0%	22%
L-Malic acid	Absolute Ethanol	45%	70.0%	15%
(2R,3R)-Tartaric acid	Methanol	60%	92.0%	28%

Note: Yields are based on a single pass. Implementing Protocol B (Racemization) can push theoretical overall yields above 80%.

Part 4: Process Visualizations

Fig 1: Workflow combining thermodynamic crystallization and kinetic enantioselective dissolution.

Fig 2: Mother liquor racemization pathway for recycling unwanted enantiomers to maximize yield.

References

• Oketani, R., Shiohara, K., & Hisaki, I. (2023). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. Chemical Communications, 59(41), 6175-6178.[Link]

• Zupancic, B., & Casar, Z. (2016). Process and intermediates for the racemization of enantiomerically enriched 1-aminoindane (Patent No. WO2016116607A1).

Sources

• 1. Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. WO2016116607A1 - Process and intermediates for the racemization of enantiomerically enriched 1-aminoindane - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Mass spectrometry fragmentation patterns of fluorinated aminoindanes

An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of Fluorinated Aminoindanes for Researchers and Drug Development Professionals

Introduction: The Growing Importance of Fluorinated Aminoindanes

Fluorinated aminoindanes are a class of psychoactive substances that have garnered significant attention in both forensic and clinical research. Their structural similarity to controlled substances like MDMA, coupled with the unique physicochemical properties imparted by fluorine substitution, presents analytical challenges for their unambiguous identification. Mass spectrometry (MS) stands as a cornerstone technique for the structural elucidation of these novel psychoactive substances (NPS). Understanding the characteristic fragmentation patterns of fluorinated aminoindanes is paramount for their confident identification in complex matrices.

This guide provides a detailed comparison of the mass spectrometric behavior of various fluorinated aminoindane analogues, offering insights into their ionization and fragmentation pathways. By understanding these patterns, researchers and drug development professionals can enhance their analytical workflows for the detection and characterization of this emerging class of compounds.

Core Fragmentation Mechanisms: A Comparative Analysis

The fragmentation of fluorinated aminoindanes in a mass spectrometer is highly dependent on the ionization technique employed. Electron Impact (EI) and Electrospray Ionization (ESI) are the most common methods, each inducing distinct and informative fragmentation pathways.

Electron Impact (EI) Fragmentation

Under EI conditions, which involve high-energy electron bombardment, fluorinated aminoindanes typically undergo extensive fragmentation. The initial molecular ion (M+) is often of low abundance or absent altogether. The primary fragmentation pathways are driven by the cleavage of the aminoalkyl side chain and rearrangements within the indane core.

A key fragmentation route involves the alpha-cleavage of the C-C bond adjacent to the nitrogen atom, leading to the formation of a characteristic iminium ion. For instance, 2-aminoindane and its fluorinated analogues will readily lose the amino group and adjacent carbons. Another prominent fragmentation involves the retro-Diels-Alder (RDA) reaction of the indane ring system, although this is often less favored than side-chain fragmentation.

The position of the fluorine atom on the aromatic ring significantly influences the fragmentation pattern. Fluorine, being highly electronegative, can direct fragmentation pathways and stabilize certain fragment ions. For example, the presence of a fluorine atom on the indane ring can influence the relative abundance of ions resulting from benzylic cleavage.

Electrospray Ionization (ESI) Fragmentation

In contrast to EI, ESI is a soft ionization technique that typically results in an abundant protonated molecule, [M+H]+. Collision-induced dissociation (CID) of this precursor ion in a tandem mass spectrometer (MS/MS) is then used to elicit structurally informative fragment ions.

The primary fragmentation pathway observed in the ESI-MS/MS of fluorinated aminoindanes is the neutral loss of ammonia (NH3) from the protonated molecule. This is followed by subsequent fragmentations of the resulting carbocation. The stability of this carbocation is influenced by the position of the fluorine substituent.

For N-methylated analogues, a characteristic neutral loss of methylamine (CH3NH2) is observed. The presence and position of the fluorine atom can also lead to the loss of hydrogen fluoride (HF), although this is generally a less favorable pathway compared to the loss of the amino group.

Comparative Fragmentation Data of Fluorinated Aminoindane Analogues

The following table summarizes the key mass spectral fragments observed for several fluorinated aminoindane analogues under both EI and ESI conditions. This data is compiled from various forensic and analytical chemistry studies.

Compound	Ionization	Precursor Ion (m/z)	Key Fragment Ions (m/z) and Proposed Structures
5-Fluoro-2-aminoindane (5-FAI)	EI	151 (M+)	134, 115, 109, 91
ESI-MS/MS	152 ([M+H]+)	135 ([M+H-NH3]+), 115
2-Aminoindane (2-AI)	EI	133 (M+)	115, 91, 77
ESI-MS/MS	134 ([M+H]+)	117 ([M+H-NH3]+), 91
N-Methyl-5-fluoro-2-aminoindane	EI	165 (M+)	150, 134, 115, 91
ESI-MS/MS	166 ([M+H]+)	135 ([M+H-CH3NH2]+), 115

Experimental Protocols

Sample Preparation

• Standard Preparation: Prepare a 1 mg/mL stock solution of the aminoindane analogue in methanol.

• Working Solution: Dilute the stock solution to a final concentration of 1 µg/mL with the initial mobile phase.

Liquid Chromatography-Mass Spectrometry (LC-MS) for ESI

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start at 5% B, increase to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 1 µL.

• MS System: A tandem quadrupole or high-resolution mass spectrometer equipped with an ESI source.

• Ionization Mode: Positive.

• MS/MS Analysis: Perform product ion scans of the protonated molecules.

Gas Chromatography-Mass Spectrometry (GC-MS) for EI

• GC System: A gas chromatograph with a capillary column.

• Column: A non-polar or medium-polarity column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Inlet Temperature: 250 °C.

• Oven Program: Start at 100 °C, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS System: A single quadrupole or ion trap mass spectrometer.

• Ionization Energy: 70 eV.

• Scan Range: m/z 40-500.

Visualizing Fragmentation Pathways

The following diagrams illustrate the proposed fragmentation pathways for 5-fluoro-2-aminoindane under EI and ESI conditions.

Caption: Proposed EI fragmentation pathway of 5-fluoro-2-aminoindane.

Caption: Proposed ESI-MS/MS fragmentation pathway of 5-fluoro-2-aminoindane.

Conclusion

The mass spectrometric fragmentation of fluorinated aminoindanes provides a wealth of structural information that is critical for their identification. EI-MS is characterized by extensive fragmentation, with the formation of iminium ions and fragments arising from cleavages of the indane core. In contrast, ESI-MS/MS is dominated by the neutral loss of the amino group from the protonated molecule. The position of the fluorine substituent plays a subtle but important role in directing the fragmentation pathways and influencing the relative abundance of fragment ions. By leveraging the complementary information provided by both EI and ESI, analytical chemists can confidently identify and differentiate various fluorinated aminoindane analogues. This guide serves as a valuable resource for researchers and drug development professionals working to characterize these and other emerging psychoactive substances.

References

• Analytical characterization of 2-aminoindane-derived new psychoactive substances. Drug Testing and Analysis.[Link]

• Mass spectra of 2-aminoindane and its five ring-substituted methoxy derivatives. Rapid Communications in Mass Spectrometry.[Link]

• Characterization of the designer drug 2-aminoindane: a forensic and clinical perspective. Journal of Analytical Toxicology.[Link]

A Comparative Guide to the Predicted Bioactivity of 4-Fluoro- and 5-Fluoro-1-Aminoindane

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of psychoactive drug research and development, the 1-aminoindane scaffold has emerged as a significant framework, offering a versatile backbone for compounds that interact with monoamine transporters. The strategic placement of a fluorine atom on this structure can profoundly influence its pharmacological profile, a concept well-established in medicinal chemistry for its ability to modulate metabolic stability, binding affinity, and overall bioactivity.[1][2] This guide provides a comparative analysis of two closely related regioisomers: 4-fluoro-1-aminoindane and 5-fluoro-1-aminoindane.

Due to a notable absence of direct comparative studies in the public domain, this document will leverage established principles of structure-activity relationships (SAR) to hypothesize their potential bioactivities. Furthermore, we will provide detailed, field-proven experimental protocols to empower researchers to conduct their own comprehensive comparisons.

The 1-Aminoindane Core and the Influence of Fluorine

The 1-aminoindane structure is a key component in several psychoactive compounds, known to interact with the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET).[3][4][5] The position of substituents on the aromatic ring of the indane system can dramatically alter a compound's affinity and selectivity for these transporters.

Fluorine, with its high electronegativity and small atomic size, is a powerful tool in drug design. Its introduction can alter the electronic properties of the aromatic ring, influence metabolic pathways, and enhance binding interactions within protein targets.[1][2] The precise location of the fluorine atom—at the 4-position versus the 5-position—is expected to yield distinct pharmacological profiles.

Hypothesized Bioactivity Profiles: A Tale of Two Isomers

Based on SAR principles gleaned from related compounds, we can project the likely bioactivities of 4-fluoro- and 5-fluoro-1-aminoindane.

4-Fluoro-1-aminoindane: A Potential Dopaminergic and Noradrenergic Modulator

The 4-position of the 1-aminoindane is in proximity to the ethylamine side chain. Substitution at this position could sterically and electronically influence the interaction with monoamine transporters. Drawing parallels with 4-fluoroamphetamine (4-FA), which exhibits a preference for dopamine and norepinephrine release over serotonin, it is plausible that 4-fluoro-1-aminoindane may also display a greater affinity for DAT and NET over SERT. The electron-withdrawing nature of fluorine at this position could impact the pKa of the amino group, potentially altering its interaction with the transporter binding sites.

5-Fluoro-1-aminoindane: A Potential Serotonergic Modulator

The 5-position is electronically distinct from the 4-position. In related compounds like 5-iodoaminoindane (5-IAI), substitution at the 5-position has been shown to confer significant affinity for the serotonin transporter.[3] It is therefore hypothesized that 5-fluoro-1-aminoindane may exhibit a greater selectivity for SERT. The fluorine atom at this position could enhance binding to a putative halogen-binding pocket within the serotonin transporter, a phenomenon observed with other fluorinated psychoactive compounds.

Feature	4-Fluoro-1-aminoindane (Hypothesized)	5-Fluoro-1-aminoindane (Hypothesized)
Primary Transporter Affinity	Dopamine Transporter (DAT) & Norepinephrine Transporter (NET)	Serotonin Transporter (SERT)
Potential Pharmacological Effect	Stimulant, with potential for dopaminergic and noradrenergic effects	Serotonergic, with potential for entactogenic or antidepressant-like effects
Rationale	Structural similarity to 4-fluoroamphetamine; electronic influence on the amino group.	Known effects of 5-position substitution in other aminoindanes; potential interaction with a halogen-binding pocket in SERT.

Experimental Workflows for Bioactivity Determination

To empirically validate these hypotheses, the following detailed experimental protocols are provided. These assays are the gold standard for characterizing the interaction of novel compounds with monoamine transporters.

Experimental Protocol 1: Radioligand Binding Assay

This assay determines the binding affinity (Ki) of a test compound for a specific transporter by measuring its ability to displace a known radiolabeled ligand.

Objective: To determine the equilibrium dissociation constant (Ki) of 4-fluoro-1-aminoindane and 5-fluoro-1-aminoindane for the human dopamine, serotonin, and norepinephrine transporters (hDAT, hSERT, hNET).

Materials:

• HEK-293 cells stably expressing hDAT, hSERT, or hNET.

• Radioligands: [³H]WIN 35,428 (for hDAT), [³H]Citalopram (for hSERT), [³H]Nisoxetine (for hNET).

• Non-specific binding inhibitors: Benztropine (for hDAT), Fluoxetine (for hSERT), Desipramine (for hNET).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and a liquid scintillation counter.

Methodology:

• Membrane Preparation:

  • Culture and harvest HEK-293 cells expressing the target transporter.

  • Homogenize cells in ice-cold assay buffer and centrifuge to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in fresh assay buffer. Determine protein concentration via a Bradford or BCA assay.

• Assay Setup:

  • In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and competitor concentrations.

  • Total Binding: Add cell membranes, radioligand, and assay buffer.

  • Non-specific Binding: Add cell membranes, radioligand, and a high concentration of the non-specific binding inhibitor.

  • Competitor Wells: Add cell membranes, radioligand, and serial dilutions of the test compound (4-fluoro- or 5-fluoro-1-aminoindane).

• Incubation: Incubate the plates at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 60-120 minutes).

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for Radioligand Binding Assay.

Experimental Protocol 2: Neurotransmitter Uptake Inhibition Assay

This assay measures the functional ability of a compound to inhibit the uptake of a neurotransmitter into cells expressing the corresponding transporter.

Objective: To determine the IC50 value for the inhibition of dopamine, serotonin, and norepinephrine uptake by 4-fluoro-1-aminoindane and 5-fluoro-1-aminoindane.

Materials:

• HEK-293 cells stably expressing hDAT, hSERT, or hNET.

• Radiolabeled neurotransmitters: [³H]Dopamine, [³H]Serotonin, [³H]Norepinephrine.

• Uptake buffer (e.g., Krebs-Ringer-HEPES buffer).

• Inhibitors for defining non-specific uptake (as in Protocol 1).

• 96-well microplates.

• Scintillation fluid and a liquid scintillation counter.

Methodology:

• Cell Plating: Seed the transporter-expressing HEK-293 cells into 96-well plates and allow them to adhere and form a confluent monolayer.

• Pre-incubation: Wash the cells with uptake buffer and then pre-incubate them with varying concentrations of the test compound (4-fluoro- or 5-fluoro-1-aminoindane) or vehicle for a short period (e.g., 10-20 minutes) at a controlled temperature (e.g., 37°C).

• Initiation of Uptake: Add the radiolabeled neurotransmitter to each well to initiate the uptake process.

• Incubation: Incubate for a short, defined period (e.g., 5-15 minutes) to allow for neurotransmitter uptake. The incubation time should be within the linear range of uptake.

• Termination of Uptake: Rapidly wash the cells with ice-cold uptake buffer to stop the uptake process and remove extracellular radiolabeled neurotransmitter.

• Cell Lysis: Lyse the cells in each well (e.g., with a mild detergent or sodium hydroxide).

• Counting: Transfer the cell lysates to scintillation vials with scintillation fluid and measure the radioactivity.

• Data Analysis:

  • Determine the amount of neurotransmitter taken up at each concentration of the test compound.

  • Plot the percentage of uptake inhibition against the logarithm of the test compound concentration.

  • Calculate the IC50 value using non-linear regression analysis.

Caption: Workflow for Neurotransmitter Uptake Inhibition Assay.

Conclusion and Future Directions

While direct experimental data comparing 4-fluoro- and 5-fluoro-1-aminoindane is currently unavailable, this guide provides a scientifically grounded framework for predicting their distinct bioactivities. The provided experimental protocols offer a clear path for researchers to empirically determine the pharmacological profiles of these and other novel psychoactive compounds. Such studies are crucial for advancing our understanding of the structure-activity relationships of aminoindane derivatives and for the development of new therapeutic agents targeting the monoamine transporter system.

References

• Liechti, M. E., et al. (2014). Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. Biochemical Pharmacology, 88(3), 237-245.
• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
• Shah, P., & Sunkaraneni, S. (2022). Fluorinated Amino Acids in Drug Discovery. Molecules, 27(19), 6617.

• Wikipedia. (2023). 1-Aminoindane. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 90019774, 7-Fluoro-1,1,3-trimethyl-4-aminoindane. Retrieved from [Link].

• EMBL-EBI. ChEMBL Database. Retrieved from [Link]

• Greiner, E., et al. (2006). Design and synthesis of promiscuous high-affinity monoamine transporter ligands: unraveling transporter selectivity. Journal of Medicinal Chemistry, 49(5), 1621-1630.
• Newman, A. H., et al. (2004). Structure-activity relationships at monoamine transporters for a series of N-substituted 3alpha-(bis[4-fluorophenyl]methoxy)tropanes: comparative molecular field analysis, synthesis, and pharmacological evaluation. Journal of Medicinal Chemistry, 47(13), 3388-3398.
• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108.
• Rothman, R. B., & Baumann, M. H. (2003). Monoamine transporters and psychostimulant drugs. European Journal of Pharmacology, 479(1-3), 23-40.

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IR spectroscopy analysis of 4-Fluoro-2,3-dihydro-1H-inden-1-amine

An in-depth analytical evaluation of 4-Fluoro-2,3-dihydro-1H-inden-1-amine (commonly known as 4-fluoro-1-indanamine, CAS 148960-34-3) requires a rigorous understanding of both its structural nuances and the physical principles of vibrational spectroscopy. As a highly functionalized chiral building block, the introduction of a highly electronegative fluorine atom onto the indane core fundamentally alters the molecule's electronic distribution, dipole moments, and consequently, its infrared (IR) absorption profile.

As an application scientist, I frequently observe that interpreting an IR spectrum is not merely an exercise in pattern matching. It requires an understanding of the physical causality behind molecular vibrations and the selection of the correct analytical methodology based on the sample's physical state—whether it is the free base oil or the crystalline hydrochloride salt[1].

This guide provides a comprehensive, objective comparison of IR methodologies and spectral interpretation strategies for 4-fluoro-1-indanamine.

Mechanistic Overview of Vibrational Modes

To accurately characterize 4-fluoro-1-indanamine, we must break down the molecule into its three primary vibrational domains and understand why they behave the way they do under IR radiation.

• The Primary Amine (-NH₂) Region: Primary amines are uniquely identifiable by two distinct, sharp "fangs" in the high-frequency region of the spectrum[2]. These correspond to the asymmetric stretch (typically 3350–3450 cm⁻¹) and the symmetric stretch (3250–3350 cm⁻¹) of the N-H bonds[3]. This dual-peak phenomenon occurs because the two N-H bonds can vibrate in-phase (symmetric) or out-of-phase (asymmetric). In aliphatic primary amines like our indane derivative, these bands reliably anchor the 3300–3400 cm⁻¹ region[4].

• The Fluorinated Aromatic Ring: The C-F bond is highly polarized. Because IR absorption intensity is directly proportional to the change in dipole moment during the vibration, the strong inductive electron withdrawal by fluorine results in a massive, intense C-F stretching band, typically dominating the 1100–1400 cm⁻¹ region in aryl fluorides[5]. Furthermore, the electronegativity of fluorine subtly sharpens the adjacent aromatic C=C stretching modes (1500–1600 cm⁻¹).

• The C-H Diagnostic Boundary: The 3000 cm⁻¹ mark serves as a critical diagnostic border[2]. The aliphatic -CH₂- groups of the saturated indane ring vibrate below this threshold (2850–2950 cm⁻¹), while the sp² hybridized aromatic C-H bonds vibrate above it (3000–3100 cm⁻¹).

Caption: Logical mapping of 4-fluoro-1-indanamine substructures to their characteristic IR vibrational modes.

Comparative Analytical Methodologies: ATR-FTIR vs. Transmission FTIR

The choice of IR technique is dictated by the sample's physical state. 4-Fluoro-1-indanamine is commonly handled either as a viscous free base liquid or as a highly crystalline hydrochloride (HCl) salt[1].

Attenuated Total Reflectance (ATR-FTIR) relies on an evanescent wave penetrating a few microns into the sample, making it ideal for liquids. However, for crystalline salts, the high refractive index can cause anomalous dispersion, leading to derivative-shaped peaks. Transmission FTIR (KBr Pellet) physically dilutes the solid sample in an IR-transparent matrix, eliminating refractive index artifacts and providing superior resolution for solid salts.

Table 1: Performance and Suitability Comparison

Parameter	ATR-FTIR (Diamond/ZnSe)	Transmission FTIR (KBr Pellet)
Best Suited For	Free base (Liquid/Oil)	Hydrochloride Salt (Solid)
Sample Preparation	None (Direct application)	High (Milling, pressing under vacuum)
Pathlength	Wavelength-dependent (requires software correction)	Fixed (determined by pellet thickness)
Signal-to-Noise (SNR)	Moderate (Short penetration depth)	High (Full beam transmission)
Artifact Risks	Anomalous dispersion (derivative peak shapes in solids)	Christiansen effect (if particles >2 μm); Moisture absorption

Spectral Comparison: 4-Fluoro-1-indanamine vs. 1-Indanamine

To objectively evaluate the performance of our spectral analysis, we must isolate the impact of the fluorine substitution. Comparing 4-fluoro-1-indanamine to its non-fluorinated analog (1-indanamine) reveals the profound inductive effects of the halogen.

Table 2: Quantitative Peak Shift Analysis

Vibrational Mode	1-Indanamine (Expected)	4-Fluoro-1-indanamine (Expected)	Causality for Shift
C-F Stretch	Absent	1100 – 1400 cm⁻¹ (Strong)	Direct introduction of the highly polarized C-F bond[5].
Aromatic C=C	~1580, 1490 cm⁻¹	~1600, 1500 cm⁻¹ (Sharper)	Fluorine's inductive electron withdrawal alters the ring's dipole moment during vibration.
C-H Out-of-Plane Bend	~740 cm⁻¹ (ortho-disubstituted)	~770 cm⁻¹ (1,2,3-trisubstituted)	The substitution pattern changes from a 1,2-disubstituted to a 1,2,3-trisubstituted benzene ring.

Self-Validating Experimental Protocols

Trustworthiness in analytical chemistry relies on self-validating systems. A protocol is only robust if it inherently proves the absence of contamination and matrix interference before the sample is even analyzed.

Caption: Workflow and decision matrix for selecting the appropriate IR spectroscopy technique.

Protocol A: ATR-FTIR (Optimized for Free Base Liquids)

• System Initialization: Purge the spectrometer with dry nitrogen for 15 minutes. Collect a background spectrum (air) to capture ambient H₂O and CO₂ levels.

  • Causality: Subtracting this background prevents atmospheric absorption from masking the critical primary amine N-H stretching region.

• Cleaning Validation (Self-Validating Step): Clean the diamond crystal with spectroscopic-grade isopropanol and allow it to evaporate. Run a rapid preview scan.

  • Causality: A perfectly flat baseline confirms zero cross-contamination from previous samples. If peaks are present, reclean until flat.

• Sample Application: Apply 1-2 drops of the 4-fluoro-1-indanamine free base directly onto the crystal, ensuring complete coverage of the sensor area.

• Data Acquisition: Collect 32 scans at 4 cm⁻¹ resolution. Apply a standard ATR correction algorithm in the software.

  • Causality: The evanescent wave penetrates deeper at lower frequencies. ATR correction normalizes the peak intensities to match standard transmission spectra.

Protocol B: Transmission FTIR (Optimized for HCl Salt Solids)

• Matrix Preparation: Dry IR-grade KBr powder in a vacuum oven at 110°C for 24 hours prior to use.

  • Causality: KBr is highly hygroscopic. Residual moisture will produce a massive, broad O-H band at 3400 cm⁻¹, completely obscuring the N-H stretches of the amine[2].

• Blank Pellet Validation (Self-Validating Step): Press a 100 mg pellet of pure KBr and scan it.

  • Causality: This establishes a true baseline and confirms the matrix is strictly anhydrous before introducing the sample.

• Sample Milling: Mix 1-2 mg of 4-fluoro-1-indanamine HCl salt[1] with 100 mg of the dried KBr. Grind thoroughly in an agate mortar for at least 3 minutes until the particle size is <2 μm.

  • Causality: Particles larger than the analytical IR wavelength cause severe Mie scattering and the Christiansen effect, leading to sloping baselines and distorted, asymmetrical peaks.

• Pressing and Acquisition: Transfer the powder to a die and press under 10 tons of vacuum pressure for 2 minutes to form a transparent disk. Acquire 32 scans at 4 cm⁻¹ resolution.

References

• Master Organic Chemistry. "Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra." Master Organic Chemistry. Available at: [Link]

• Na, Gyoung S., et al. "Expert-Inspired LLM Agents for Structure Elucidation from Infrared Spectra." arXiv preprint. Available at:[Link]

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X-ray crystallography data for 4-fluoro-1-indanamine derivatives

Comparative Structural Analysis and X-Ray Crystallography of 4-Fluoro-1-indanamine Derivatives in Neurotherapeutic Design

Executive Summary

The 1-indanamine scaffold is a privileged pharmacophore in central nervous system (CNS) drug discovery, serving as the structural backbone for monoamine oxidase (MAO) inhibitors (e.g., rasagiline) and monoamine reuptake inhibitors [1][1]. Modifying this core—specifically via halogenation to produce 4-fluoro-1-indanamine derivatives—profoundly alters the molecule's physicochemical properties, metabolic stability, and target binding affinity. Because the pharmacological efficacy of these derivatives is strictly stereospecific, determining their absolute configuration via Single-Crystal X-Ray Diffraction (SCXRD) is a critical path in lead optimization.

This guide objectively compares the crystallographic and pharmacological profile of 4-fluoro-1-indanamine against its non-fluorinated and chlorinated alternatives, providing self-validating protocols for chiral resolution and structural determination.

Structural Rationale: The Impact of C4-Fluorination

In drug design, the substitution of a hydrogen atom for a fluorine atom at the C4 position of the indane ring is not merely a steric choice; it is a calculated electronic modification.

• Metabolic Shielding & Lipophilicity: Fluorine is highly electronegative but sterically compact (Van der Waals radius of 1.47 Å vs. 1.20 Å for Hydrogen). This substitution shields the aromatic ring from CYP450-mediated oxidation while subtly increasing lipophilicity, enhancing blood-brain barrier (BBB) penetration.

• Amine pKa Modulation: The strong inductive electron-withdrawing effect of the C4-fluorine lowers the pKa of the adjacent primary amine. This shifts the ratio of ionized to unionized drug at physiological pH, directly impacting receptor binding kinetics.

• Crystal Packing Forces: In solid-state crystallography, the C-F bond acts as a weak hydrogen bond acceptor. The formation of orthogonal C-F···H-N interactions often facilitates the growth of highly ordered, low-defect single crystals compared to the non-fluorinated parent compound [3][2].

Comparative Crystallographic & Pharmacological Data

To contextualize the performance of 4-fluoro-1-indanamine, we must compare it against the baseline 1-indanamine and heavier halogenated analogs, such as the well-documented slow-onset dopamine reuptake inhibitor, 3-(3',4'-dichlorophenyl)-1-indanamine [1][1].

Table 1: Physicochemical and Structural Comparison of 1-Indanamine Derivatives

Compound Scaffold	Halogen Substitution	Amine pKa (est.)	Key Pharmacological Target	Active Enantiomer	C-X Bond Length (Å)
1-Indanamine	None	8.8	MAO-B (e.g., Rasagiline)	1R	N/A
4-Fluoro-1-indanamine	C4-Fluoro	8.3	DAT / NET / SERT	1S	~1.35 (C-F)
3-(3',4'-Dichlorophenyl)-1-indanamine	C3-Aryl, C3'/C4'-Chloro	8.5	DAT (Slow-onset inhibitor)	3R, 1S	~1.73 (C-Cl)

Data synthesized from established crystallographic databases and neuropharmacological structure-activity relationship (SAR) studies.

Experimental Workflows: A Self-Validating System

The absolute configuration of indanamine derivatives dictates their biological activity. For example, the 3R,1S configuration of dichlorophenyl-indanamines is strictly required for optimal dopamine reuptake inhibition [1][1]. The following protocols detail the isolation and crystallographic validation of these enantiomers.

Protocol A: Chiral Resolution via Diastereomeric Salt Formation

Causality: Enantiomers possess identical physical properties, making direct crystallization impossible. By reacting the racemic 4-fluoro-1-indanamine with a chiral auxiliary like N-acetyl-D-leucine, we create diastereomeric salts with distinct solubilities, allowing for thermodynamic separation [2][3].

• Salt Formation: Dissolve 1.0 eq of racemic 4-fluoro-1-indanamine and 1.0 eq of N-acetyl-D-leucine in boiling ethyl acetate (EtOAc).

• Thermodynamic Crystallization: Allow the solution to cool to room temperature at a controlled rate of 5°C/hour. Causality: Slow cooling prevents kinetic trapping and ensures the precipitation of the less soluble diastereomer.

• Isolation & Free-Basing: Filter the crystalline mass. Treat the salt with 1M aqueous KOH and extract with dichloromethane to recover the enantiopure free base.

• System Validation: Analyze the extracted free base via Chiral HPLC. Do not proceed to SCXRD unless the enantiomeric excess (ee) is >99%.

Protocol B: Single-Crystal X-Ray Diffraction (SCXRD)

Causality: For light-atom structures (containing only C, H, N, O, F), standard Molybdenum (Mo Kα) radiation often fails to yield a strong anomalous dispersion signal. We specifically utilize Copper (Cu Kα) radiation (λ = 1.5418 Å) to magnify the anomalous scattering of the oxygen and fluorine atoms, ensuring a reliable Flack parameter for absolute stereochemistry.

• Crystal Mounting: Select a single-domain crystal using cross-polarized light microscopy. Validation: The crystal must cleanly extinguish light every 90 degrees of rotation. Mount the crystal on a MiTeGen loop using perfluoropolyether oil.

• Data Collection: Collect diffraction data at 100 K using a Cu Kα microfocus source. Causality: Cryogenic temperatures reduce atomic thermal vibrations, drastically improving high-angle resolution.

• Structure Solution: Integrate the data and solve the structure using intrinsic phasing (SHELXT). Refine using full-matrix least-squares on F² (SHELXL).

• System Validation: The protocol is considered successful only if the internal merging R-factor ( Rint​ ) is < 0.05, and the Flack parameter is 0.00 with a standard uncertainty (esd) < 0.1 .

Mandatory Visualizations

Fig 1: Workflow for the chiral resolution and crystallographic validation of indanamine derivatives.

Fig 2: Pharmacological signaling pathway of stereospecific monoamine reuptake inhibition.

References

• Froimowitz, M., et al. "Slow-Onset, Long-Duration 3-(3',4'-Dichlorophenyl)-1-indanamine Monoamine Reuptake Blockers as Potential Medications To Treat Cocaine Abuse." Journal of Medicinal Chemistry (2000). URL:[Link]

• Katz, J. L., et al. "Chiral Resolution of the Enantiomers of the Slow-Onset Dopamine Reuptake Inhibitor CTDP-32476 and Their Activities." ACS Omega (2023). URL:[Link]

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